12-Tridecenol

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 12-Tridecenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physicochemical properties of 12-Tridecenol. The information is compiled to support research, scientific analysis, and drug development activities where this long-chain unsaturated alcohol may be of interest. This document summarizes key quantitative data, outlines relevant experimental methodologies, and provides a logical workflow for its characterization.

Core Physicochemical Data

12-Tridecenol is an unsaturated fatty alcohol with the molecular formula C₁₃H₂₆O.[1][2][3][4] Its structure consists of a thirteen-carbon chain with a terminal hydroxyl group and a double bond at the twelfth position. The precise physicochemical properties can vary depending on the specific isomer (e.g., cis/trans configuration of the double bond). While specific experimental data for 12-Tridecenol is limited in publicly available literature, the properties of its isomers, such as trans-2-tridecen-1-ol, can provide valuable estimations.

Property	Value	Source
Molecular Formula	C₁₃H₂₆O	[1][2][3][4]
Molecular Weight	198.34 g/mol	[1][2]
Boiling Point	~282-283 °C (for trans-2-tridecen-1-ol)	[1]
Melting Point	Not available
Density	~0.853 g/mL at 25 °C (for trans-2-tridecen-1-ol)	[1]
Solubility	Limited solubility in water; Soluble in organic solvents.	[5]
Appearance	Colorless to pale-yellow liquid (general for fatty alcohols).	[5]

Experimental Protocols for Physicochemical Characterization

The determination of the physicochemical properties of a fatty alcohol like 12-Tridecenol involves a series of standard analytical procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a compound like 12-Tridecenol, which is expected to have a high boiling point, distillation under reduced pressure (vacuum distillation) is often employed to prevent decomposition at high temperatures.

• Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are required for reduced pressure distillation.

• Procedure:

  • A sample of 12-Tridecenol is placed in the round-bottom flask along with boiling chips.

  • The apparatus is assembled, and the system is evacuated to the desired pressure, which is monitored by the manometer.

  • The flask is heated gently.

  • The temperature is recorded when the liquid begins to boil and the condensate is collected in the receiving flask.

  • The observed boiling point at the reduced pressure can be converted to the normal boiling point (at atmospheric pressure) using a nomograph or the Clausius-Clapeyron equation.

Determination of Density

Density is the mass of a substance per unit volume. The density of liquid 12-Tridecenol can be determined using a pycnometer or a digital density meter.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it) or a digital density meter, and a thermostatically controlled water bath.

• Procedure (using a pycnometer):

  • The empty pycnometer is weighed.

  • It is then filled with distilled water and placed in a water bath at a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium. The volume of the pycnometer is determined from the mass of the water and its known density at that temperature.

  • The pycnometer is dried and then filled with the 12-Tridecenol sample.

  • The filled pycnometer is brought to the same temperature in the water bath and weighed.

  • The density of the sample is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility

The solubility of 12-Tridecenol in various solvents can be determined by the equilibrium saturation method.

• Apparatus: Vials with screw caps, a constant temperature shaker or incubator, and an analytical balance.

• Procedure:

  • An excess amount of 12-Tridecenol is added to a known volume of the solvent (e.g., water, ethanol, hexane) in a vial.

  • The vial is sealed and placed in a constant temperature shaker until equilibrium is reached (typically 24-48 hours).

  • The solution is then filtered or centrifuged to remove the undissolved solute.

  • A known volume of the saturated solution is carefully removed, and the solvent is evaporated.

  • The mass of the dissolved 12-Tridecenol is measured, and the solubility is expressed in terms of mass per unit volume of solvent (e.g., g/L or mg/mL).

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the systematic characterization of the physicochemical properties of a fatty alcohol like 12-Tridecenol.

Workflow for Physicochemical Characterization.

References

• 1. Page loading... [guidechem.com]
• 2. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 3. 2-Tridecen-1-ol, (2E)- | C13H26O | CID 5364949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 12-Methyl-1-tridecanol | C14H30O | CID 10878533 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Occurrence and Biosynthesis of 12-Tridecenol in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenol, a C13 unsaturated fatty alcohol, and its isomers are naturally occurring compounds found in select plant species. These molecules are of interest to researchers for their potential bioactive properties and as components of essential oils. This technical guide provides a comprehensive overview of the known natural sources, quantitative occurrence, and biosynthetic pathways of 12-tridecenol in plants. Detailed experimental protocols for the extraction and analysis of this compound are also presented to facilitate further research and development.

Natural Sources and Quantitative Occurrence

The presence of 12-tridecenol isomers in the plant kingdom appears to be relatively rare based on current scientific literature. However, specific isomers have been identified and quantified in certain plant species. The primary occurrences are detailed below.

Quantitative Data Summary

The following table summarizes the quantitative data available for tridecenol isomers found in plants.

Plant Species	Plant Part	Compound	Method of Analysis	Relative Abundance (%)
Acacia planifrons	Seeds	11-Tridecen-1-ol	GC-MS	2.20[1][2]
Houttuynia cordata	Not Specified	(E)-2-tridecen-1-ol	Not Specified	Data not available[3]

It is important to note that while (E)-2-tridecen-1-ol has been reported in Houttuynia cordata, comprehensive analyses of the plant's volatile compounds have not consistently identified this specific isomer, suggesting its presence may be conditional or in very low concentrations.

Biosynthesis of 12-Tridecenol in Plants

The biosynthesis of odd-chain unsaturated fatty alcohols like 12-tridecenol is a multi-step process involving several key enzymes and pathways. The proposed biosynthetic pathway for 12-tridecenol begins with a different precursor than the more common even-chain fatty acids.

The synthesis of even-chain fatty acids typically starts with acetyl-CoA. In contrast, the biosynthesis of odd-chain fatty acids, the precursors to odd-chain alcohols, initiates with propionyl-CoA as the primer[4]. This three-carbon starter unit is then elongated through the fatty acid synthase (FAS) complex, with the sequential addition of two-carbon units from malonyl-CoA.

To produce a C13 fatty acid, five cycles of elongation would occur. Following the formation of the saturated C13 fatty acyl-ACP (tridecanoyl-ACP), a desaturase enzyme introduces a double bond. Fatty acid desaturases (FADs) are responsible for creating double bonds at specific positions along the fatty acid chain[1][5][6]. To form 12-tridecenoic acid, a hypothetical Δ12-desaturase would act on the C13 acyl chain. However, it is more likely that a common desaturase acts on a longer-chain precursor which is then shortened via alpha- or beta-oxidation. A more plausible pathway involves the desaturation of a common fatty acid like stearic acid (C18:0) to oleic acid (C18:1Δ9) followed by chain shortening.

Finally, the resulting 12-tridecenoic acid, in its activated form (12-tridecenoyl-CoA), is reduced to the corresponding alcohol, 12-tridecen-1-ol, by a fatty acyl-CoA reductase (FAR) enzyme.

Proposed Biosynthetic Pathway of 12-Tridecenol

A simplified diagram of the proposed biosynthetic pathway for 12-tridecenol.

Experimental Protocols

The extraction and identification of 12-tridecenol from plant matrices typically involve solvent extraction followed by gas chromatography-mass spectrometry (GC-MS) analysis. The following sections provide detailed methodologies that can be adapted for the study of this compound.

Plant Material Preparation and Extraction

• Sample Collection and Preparation : Collect the desired plant material (e.g., seeds, leaves). The material should be dried to remove moisture, which can interfere with extraction efficiency. Shade drying or oven drying at a low temperature (40-50°C) is recommended to prevent the degradation of volatile compounds. Once dried, the plant material should be ground into a fine powder to increase the surface area for solvent extraction.

• Solvent Extraction :

  • Weigh a known amount of the powdered plant material (e.g., 10 g).

  • Macerate the powder in a suitable organic solvent. Ethanol is a common choice for extracting a broad range of compounds. A typical ratio is 1:10 (w/v) of plant material to solvent.

  • The extraction can be performed at room temperature with agitation for an extended period (e.g., 72 hours) or can be accelerated using techniques such as ultrasonication (e.g., 20-30 minutes) or Soxhlet extraction (for several hours).

  • After extraction, filter the mixture to separate the plant debris from the liquid extract. The extract can then be concentrated using a rotary evaporator under reduced pressure to yield the crude extract.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the analytical method of choice for identifying and quantifying volatile and semi-volatile compounds like 12-tridecenol in complex plant extracts.

• Sample Preparation for GC-MS : Dissolve a small amount of the crude extract in a suitable volatile solvent (e.g., hexane or dichloromethane) to an appropriate concentration. If necessary, filter the solution to remove any particulate matter.

• GC-MS Instrumentation and Conditions :

  • Gas Chromatograph : A typical GC system would be equipped with a capillary column suitable for the separation of fatty alcohols. A common choice is a non-polar or medium-polarity column, such as a 5% phenyl methyl polysiloxane column (e.g., HP-5MS, DB-5).

  • Oven Temperature Program : A programmed temperature gradient is used to separate the compounds in the extract. A typical program might be:

    • Initial temperature: 50-70°C, hold for 2-5 minutes.

    • Ramp: Increase the temperature at a rate of 5-10°C per minute to a final temperature of 250-280°C.

    • Final hold: Maintain the final temperature for 5-10 minutes.

  • Injector : The sample is injected into a heated inlet (e.g., 250°C) in split or splitless mode.

  • Carrier Gas : Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer : The mass spectrometer is operated in electron ionization (EI) mode, typically at 70 eV. The mass spectra are recorded over a suitable mass range (e.g., m/z 40-500).

• Compound Identification : The identification of 12-tridecenol is achieved by comparing the retention time and the mass spectrum of the peak of interest with that of an authentic standard or with spectra from a reference library such as the NIST (National Institute of Standards and Technology) mass spectral library.

Experimental Workflow Diagram

A flowchart of the experimental workflow for the extraction and analysis of 12-tridecenol.

Conclusion

12-Tridecenol and its isomers are intriguing, yet not widely distributed, natural products in the plant kingdom. This guide has provided a summary of their known sources, quantitative data, and a plausible biosynthetic pathway. The detailed experimental protocols offer a solid foundation for researchers to further investigate the occurrence and potential applications of these compounds. Future research should focus on screening a wider variety of plant species to uncover new sources of 12-tridecenol and on elucidating the specific enzymes involved in its biosynthesis. Such studies will be invaluable for the fields of natural product chemistry, drug discovery, and biotechnology.

References

• 1. Fatty acid desaturase - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Analysis of Delta(9) fatty acid desaturase gene family and their role in oleic acid accumulation in Carya cathayensis kernel [frontiersin.org]
• 3. 2-Tridecen-1-ol, (2E)- | C13H26O | CID 5364949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Desaturases: Structural and mechanistic insights into the biosynthesis of unsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diversity of Δ12 Fatty Acid Desaturases in Santalaceae and Their Role in Production of Seed Oil Acetylenic Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 12-Tridecen-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 12-tridecen-1-ol, a long-chain unsaturated fatty alcohol. Due to the limited availability of experimental spectra for this specific isomer, this document presents a combination of predicted data based on established spectroscopic principles and comparative data from closely related analogs. The information herein is intended to serve as a valuable resource for the identification, characterization, and quality control of 12-tridecen-1-ol in research and development settings.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 12-tridecen-1-ol is predicted to exhibit characteristic signals corresponding to its aliphatic chain, the terminal double bond, and the hydroxyl-bearing carbon. The chemical shifts are influenced by the electronic environment of each proton.

Table 1: Predicted ¹H NMR Chemical Shifts for 12-Tridecen-1-ol

Protons	Chemical Shift (ppm)	Multiplicity	Integration
H-1 (-CH₂OH)	~3.64	Triplet	2H
H-2	~1.57	Quintet	2H
H-3 to H-10	~1.2-1.4	Multiplet	16H
H-11 (-CH₂-CH=)	~2.04	Quartet	2H
H-12 (=CH₂)	~4.93 (cis), ~4.99 (trans)	Multiplet	2H
H-13 (-CH=)	~5.81	Multiplet	1H
-OH	Variable	Singlet (broad)	1H

Note: Predicted chemical shifts are estimates and may vary depending on the solvent and experimental conditions.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. The predicted chemical shifts for 12-tridecen-1-ol are summarized below.

Table 2: Predicted ¹³C NMR Chemical Shifts for 12-Tridecen-1-ol

Carbon Atom	Predicted Chemical Shift (ppm)
C-1	~63.1
C-2	~32.8
C-3 to C-9	~29.1 - 29.6
C-10	~25.7
C-11	~33.8
C-12	~114.1
C-13	~139.2

Note: Predicted chemical shifts are estimates and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of 12-tridecen-1-ol is expected to show characteristic absorption bands for the hydroxyl group, the carbon-carbon double bond, and the aliphatic C-H bonds.

Table 3: Expected Infrared Absorption Bands for 12-Tridecen-1-ol

Functional Group	Wavenumber (cm⁻¹)	Intensity	Description
O-H stretch	3200-3600	Strong, Broad	Hydrogen-bonded hydroxyl group.[1]
C-H stretch (alkene)	3010-3100	Medium	=C-H stretching vibration.
C-H stretch (alkane)	2850-2960	Strong	C-H stretching vibrations of the alkyl chain.
C=C stretch	1640-1680	Medium	C=C stretching vibration of the terminal alkene.
C-O stretch	1050-1150	Strong	C-O stretching vibration of the primary alcohol.
=C-H bend (out-of-plane)	910-990	Strong	Out-of-plane bending of the terminal vinyl group.

Mass Spectrometry (MS)

The mass spectrum of 12-tridecen-1-ol, typically obtained via Gas Chromatography-Mass Spectrometry (GC-MS), would provide information on its molecular weight and fragmentation pattern.

Table 4: Predicted Mass Spectrometry Fragmentation for 12-Tridecen-1-ol

m/z	Proposed Fragment Ion	Comments
198	[C₁₃H₂₆O]⁺	Molecular ion (M⁺). Expected to be of low abundance.
180	[M - H₂O]⁺	Loss of water from the molecular ion.
169	[M - CH₂OH]⁺	Alpha-cleavage, loss of the hydroxymethyl radical.
Various	[CₙH₂ₙ]⁺, [CₙH₂ₙ₊₁]⁺	Fragments arising from the cleavage of the long alkyl chain.

Experimental Protocols

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of 12-tridecen-1-ol in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Analysis:

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR, typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled sequence is typically used to obtain singlets for each carbon. A longer relaxation delay (5-10 seconds) may be necessary for quaternary carbons, although none are present in 12-tridecen-1-ol.

Infrared (IR) Spectroscopy

Sample Preparation:

• For liquid samples like 12-tridecen-1-ol, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a drop of the sample directly onto the ATR crystal.

Instrumentation and Analysis:

• Acquire the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Typically, spectra are collected over the range of 4000-400 cm⁻¹.

• A background spectrum of the clean salt plates or ATR crystal should be collected and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Prepare a dilute solution of 12-tridecen-1-ol (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or dichloromethane.

• Derivatization (e.g., silylation) may be employed to increase the volatility and improve the chromatographic peak shape, although it is not always necessary for long-chain alcohols.

Instrumentation and Analysis:

• Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS system.

• Gas Chromatography (GC):

  • Use a non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Employ a temperature program that starts at a low temperature (e.g., 50-100 °C) and ramps up to a high temperature (e.g., 250-300 °C) to ensure good separation.

  • Helium is typically used as the carrier gas.

• Mass Spectrometry (MS):

  • Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions.

  • The mass analyzer (e.g., quadrupole, ion trap) scans a mass range (e.g., m/z 40-500) to detect the molecular ion and its fragments.

Visualization of Analytical Workflow

The following diagrams illustrate the general workflows for obtaining and analyzing spectroscopic data for a compound like 12-tridecen-1-ol.

Caption: General workflow for spectroscopic analysis of 12-tridecen-1-ol.

Caption: Detailed workflow for GC-MS analysis.

References

• 1. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Biological Role of 12-Tridecenol in Insect Communication: A Review of Available Evidence

Researchers, scientists, and drug development professionals exploring the vast landscape of insect chemical communication will find that while many long-chain unsaturated alcohols play crucial roles as pheromones, the specific biological function of 12-tridecen-1-ol in insect signaling remains largely uncharacterized in publicly available scientific literature. This technical guide synthesizes the current, albeit limited, understanding of tridecenol compounds in insect communication and outlines the established experimental methodologies used to investigate such molecules.

While direct evidence for the role of 12-tridecen-1-ol as a primary insect pheromone is scarce, the broader class of unsaturated C12 to C14 alcohols and their acetates are well-documented as critical components of sex, aggregation, and trail pheromones in numerous insect species, particularly within the order Lepidoptera (moths and butterflies). For instance, various isomers of dodecenol and tetradecenol are known to be key attractants. The closely related compound, (2S,10E)-10-tridecen-2-ol, has been identified as a pheromone in midges, highlighting that tridecenol structures can indeed have semiochemical activity.[1] The absence of substantial data on 12-tridecen-1-ol itself suggests it may not be a common or potent pheromone component in the insect species studied to date, or its role may be more subtle, perhaps as a minor component in a complex pheromone blend or as a kairomone.

Hypothetical Biosynthesis and Perception

Based on established pathways for similar insect pheromones, the biosynthesis of a hypothetical C13 unsaturated alcohol like 12-tridecenol would likely originate from fatty acid metabolism. Insects typically synthesize long-chain fatty acids, which then undergo a series of modifications by specific enzymes. These modifications can include desaturation to introduce double bonds and chain-shortening or elongation. Finally, a fatty-acyl reductase would convert the modified fatty acyl-CoA precursor into the corresponding alcohol.

The perception of such a molecule by an insect would follow the general principles of olfaction. The odorant would enter the pores of the insect's antennal sensilla and bind to an odorant-binding protein (OBP). This complex would then transport the molecule to an olfactory receptor (OR) on the dendritic membrane of an olfactory receptor neuron (ORN). Activation of the OR would trigger a signal transduction cascade, leading to the generation of an action potential that travels to the antennal lobe of the insect's brain for processing.

Experimental Protocols for Pheromone Identification and Characterization

To investigate the potential role of 12-tridecenol in a specific insect species, a series of established experimental protocols would be employed. These methodologies are crucial for the identification, quantification, and functional analysis of insect semiochemicals.

1. Pheromone Extraction and Identification:

• Solid-Phase Microextraction (SPME): A solvent-free technique used to collect volatile compounds from the headspace of calling insects (e.g., a female moth releasing sex pheromones).

• Solvent Extraction: Direct extraction of pheromone glands with a non-polar solvent like hexane.

• Gas Chromatography-Mass Spectrometry (GC-MS): The primary analytical technique for separating and identifying the chemical components of the extract. The retention time and mass spectrum of a compound are compared to those of a synthetic standard for positive identification.

2. Electrophysiological Assays:

• Electroantennography (EAG): Measures the overall electrical response of an insect's antenna to a specific chemical stimulus. It is a rapid screening tool to determine if a compound is detected by the antenna.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): Combines the separation power of GC with the sensitivity of the insect antenna. The effluent from the GC column is split, with one part going to a standard detector and the other to an insect antenna preparation. This allows for the precise identification of biologically active compounds in a complex mixture.

• Single Sensillum Recording (SSR): A highly sensitive technique that records the firing of individual olfactory receptor neurons in response to a stimulus. This can reveal the specificity of different neuron types to particular compounds.

3. Behavioral Assays:

• Wind Tunnel Bioassays: A controlled environment where the upwind flight behavior of an insect towards a chemical source can be observed and quantified. This is a key method for demonstrating attraction to a putative pheromone.

• Field Trapping: The use of traps baited with synthetic compounds in the natural environment to test for attraction of the target insect species.

Below are diagrams illustrating the typical workflows for these experimental protocols.

Fig. 1: Workflow for Pheromone Identification.

Fig. 2: Hypothetical Olfactory Signaling Pathway.

Quantitative Data

Due to the lack of specific research on 12-tridecenol as an insect pheromone, no quantitative data on its biological activity, such as electrophysiological responses or behavioral thresholds, can be presented. Should this compound be identified as a semiochemical in the future, data would be presented in tables summarizing key parameters from the aforementioned assays.

Table 1: Example of Electroantennography (EAG) Response Data

Compound	Concentration (µg)	Mean EAG Response (mV) ± SE
12-Tridecenol	1	Data Not Available
	10	Data Not Available
Positive Control	10	Data Not Available

| Negative Control | - | Data Not Available |

Table 2: Example of Wind Tunnel Behavioral Response Data

Treatment	n	% Taking Flight	% Source Contact	Latency to Source (s)
12-Tridecenol (10 µg)	NA	NA	NA	NA
Pheromone Blend	NA	NA	NA	NA

| Control (Solvent) | NA | NA | NA | NA |

Conclusion

References

• 1. gala.gre.ac.uk [gala.gre.ac.uk]

12-Tridecenol: A Technical Overview of A Long-Chain Unsaturated Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 12-Tridecenol, a long-chain unsaturated alcohol. Due to the limited specific research on 12-Tridecenol, this document also draws upon data from closely related isomers and the broader class of long-chain fatty alcohols to infer potential properties and biological activities. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand the characteristics and potential applications of this molecule.

Core Molecular and Physical Properties

12-Tridecenol, a C13 unsaturated alcohol, possesses a terminal double bond, a feature that influences its chemical reactivity and potential biological interactions. Its fundamental properties are summarized below.

Property	Value	Source
CAS Number	16339-75-6	N/A
Molecular Formula	C₁₃H₂₆O	N/A
Molecular Weight	198.34 g/mol	N/A

While detailed experimental data on the physical properties of 12-Tridecenol are scarce, properties can be estimated based on its structure and comparison with similar long-chain alcohols.

Property	Estimated Value/Characteristic	Note
Appearance	Colorless liquid	Based on similar long-chain alcohols
Solubility	Insoluble in water; Soluble in organic solvents	Typical for long-chain fatty alcohols
Boiling Point	Not available	N/A
Melting Point	Not available	N/A

Synthesis and Spectroscopic Analysis

The synthesis of 12-Tridecenol can be approached through various established organic chemistry methods. A common strategy involves the use of Grignard reagents followed by selective oxidation or reduction steps.

A potential synthetic route is outlined in the workflow below:

Caption: A potential synthetic workflow for 12-Tridecenol via a Grignard reaction.

Spectroscopic Method	Expected Key Features
¹H NMR	Signals corresponding to the terminal vinyl protons (~4.9-5.8 ppm), a triplet for the proton on the carbon bearing the hydroxyl group (~3.6 ppm), and a complex multiplet for the long alkyl chain protons (~1.2-1.6 ppm).
¹³C NMR	Resonances for the sp² carbons of the double bond (~114 and ~139 ppm), a peak for the carbon attached to the hydroxyl group (~62 ppm), and a series of peaks for the aliphatic carbons.
IR Spectroscopy	A broad O-H stretch (~3300 cm⁻¹), C-H stretching of the alkyl chain (~2850-2960 cm⁻¹), and a characteristic C=C stretch (~1640 cm⁻¹).
Mass Spectrometry	A molecular ion peak (M⁺) at m/z 198, and a fragmentation pattern typical of a long-chain alcohol, including a prominent peak for the loss of water (M-18).

Potential Biological Activities and Signaling Pathways

Direct experimental evidence for the biological activity of 12-Tridecenol is limited. However, based on studies of other long-chain unsaturated alcohols, several potential areas of biological relevance can be hypothesized.

Antimicrobial Activity: Long-chain alcohols are known to disrupt microbial cell membranes, leading to antimicrobial effects. The lipophilic nature of the C13 chain in 12-Tridecenol suggests it could intercalate into the lipid bilayers of bacteria and fungi, potentially altering membrane fluidity and integrity.

Anti-inflammatory Effects: Some unsaturated fatty alcohols have demonstrated anti-inflammatory properties. A plausible mechanism involves the modulation of key inflammatory signaling pathways.

Caption: Hypothesized modulation of inflammatory pathways by 12-Tridecenol.

Cytotoxic and Anti-cancer Potential: Certain unsaturated alcohols have exhibited cytotoxic effects against cancer cell lines. The mechanism often involves the induction of apoptosis through intrinsic or extrinsic pathways.

Experimental Protocols

For researchers investigating the biological effects of 12-Tridecenol, a variety of standard in vitro assays can be employed.

1. Antimicrobial Activity Assessment: Minimum Inhibitory Concentration (MIC) Assay

• Objective: To determine the lowest concentration of 12-Tridecenol that inhibits the visible growth of a microorganism.

• Methodology:

  • Prepare a stock solution of 12-Tridecenol in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing appropriate growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism with no compound) and negative (medium only) controls.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours).

  • The MIC is determined as the lowest concentration of 12-Tridecenol at which no visible growth is observed.

2. Cytotoxicity Evaluation: MTT Assay

• Objective: To assess the effect of 12-Tridecenol on cell viability and proliferation.

• Methodology:

  • Seed cells (e.g., a cancer cell line like HeLa or a normal cell line like fibroblasts) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of 12-Tridecenol for a specified duration (e.g., 24, 48, or 72 hours).

  • After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Viable cells with active metabolism will reduce the yellow MTT to a purple formazan precipitate.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage relative to the untreated control cells.

Conclusion and Future Directions

12-Tridecenol is a long-chain unsaturated alcohol with a defined chemical structure. While its physical and chemical properties can be inferred from its structure, there is a notable lack of specific research on its biological activities and mechanisms of action. The information presented in this guide, drawn from related compounds, suggests potential for antimicrobial, anti-inflammatory, and cytotoxic properties.

Future research should focus on the empirical determination of 12-Tridecenol's biological effects using the experimental protocols outlined above. Elucidating its specific interactions with cellular pathways and molecular targets will be crucial for understanding its potential applications in drug development and other scientific fields. The terminal double bond, in particular, may offer a site for further chemical modification to develop novel bioactive compounds.

Unveiling 12-Tridecenol: A Technical Guide to its Discovery and Initial Characterization

For researchers, scientists, and drug development professionals, this technical guide provides a comprehensive overview of the discovery and initial isolation of the long-chain unsaturated alcohol, 12-tridecenol. While the initial report of its isolation is not widely documented, this guide consolidates available scientific literature to present its identification as a volatile compound in the black truffle (Tuber melanosporum), along with the experimental protocols for its extraction and characterization.

Discovery in a Prized Fungus

The first documented identification of 12-tridecenol in a natural source can be traced to the analysis of volatile flavor components of the black truffle, Tuber melanosporum. In a 2017 study by Liu, Feng, and Chen, a comprehensive analysis of the volatile compounds of this prized edible fungus was conducted.[1][2][3] While not one of the most abundant compounds, 12-tridecenol was identified as one of fifty-seven volatile flavor compounds.[1][2][3] This discovery highlights the complex mixture of organic molecules that contribute to the characteristic aroma and flavor of black truffles.

Subsequent studies on the volatilome of Tuber melanosporum have further elucidated the chemical diversity of this fungus, identifying numerous alcohols, aldehydes, ketones, and sulfur compounds that collectively create its unique sensory profile.[4][5]

Experimental Protocols: Isolating a Volatile Clue

The initial isolation and identification of 12-tridecenol from Tuber melanosporum relied on established analytical techniques for the study of volatile organic compounds. The following sections detail the methodologies employed in the pivotal 2017 study and other relevant research.

Sample Preparation and Extraction

The initial step in isolating 12-tridecenol from its natural source involves the careful preparation and extraction of the volatile compounds from the truffle matrix.

Table 1: Sample Preparation and Extraction Protocol

Step	Procedure	Details
1. Sample Collection and Preparation	Fresh fruiting bodies of Tuber melanosporum were collected and cleaned.	The truffles were gently brushed to remove soil and debris.
2. Homogenization	The cleaned truffles were homogenized or finely chopped to increase the surface area for extraction.	This step is crucial for efficient extraction of volatile compounds.
3. Simultaneous Distillation-Extraction (SDE)	A simultaneous distillation-extraction (SDE) apparatus was used to isolate the volatile fraction.	This technique combines steam distillation and solvent extraction to efficiently capture volatile and semi-volatile compounds. The sample is typically heated in a flask with water, and the steam carries the volatile compounds to a condenser, where they are co-condensed with a solvent and collected.

Chromatographic Separation and Spectrometric Identification

Following extraction, the complex mixture of volatile compounds is separated and identified using gas chromatography coupled with mass spectrometry.

Table 2: GC-MS Analysis Protocol

Step	Procedure	Details
1. Gas Chromatography (GC)	The extracted volatile compounds were injected into a gas chromatograph for separation.	The GC column separates the compounds based on their boiling points and interactions with the stationary phase. A non-polar or semi-polar capillary column is typically used for the analysis of long-chain alcohols.
2. Mass Spectrometry (MS)	The separated compounds were introduced into a mass spectrometer for identification.	The mass spectrometer ionizes the molecules and fragments them into characteristic patterns, which are used to identify the compound by comparing the resulting mass spectrum to a library of known compounds.

Quantitative Data from the Initial Study

While the 2017 study by Liu et al. identified the presence of 12-tridecenol, specific quantitative data such as yield or concentration in the truffle samples were not provided in the publication. The focus was on the qualitative identification of the various volatile components.

Visualizing the Workflow

The following diagram illustrates the general workflow for the isolation and identification of volatile compounds from a natural source, such as the discovery of 12-tridecenol in Tuber melanosporum.

Figure 1. Experimental workflow for the isolation and identification of 12-tridecenol.

Characterization Data

The definitive identification of 12-tridecenol is based on the interpretation of its mass spectrum obtained from GC-MS analysis. While the original study did not publish the specific spectrum, the characteristic fragmentation pattern of long-chain unsaturated alcohols allows for their identification.

Table 3: Physicochemical Properties of 12-Tridecen-1-ol

Property	Value
Chemical Formula	C₁₃H₂₆O
Molecular Weight	198.35 g/mol
CAS Number	16339-75-6

Further characterization of synthetic 12-tridecenol would involve Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the structure and stereochemistry of the double bond.

Signaling Pathways and Biological Activity

To date, there is limited information available in the scientific literature regarding the specific biological activity or signaling pathways associated with 12-tridecenol. As a long-chain unsaturated alcohol, it may play a role as a pheromone or a signaling molecule in certain organisms, a common function for this class of compounds. However, further research is required to elucidate its biological significance.

The discovery of 12-tridecenol as a volatile component of Tuber melanosporum opens avenues for future research into its potential role in the ecology of this fungus, its contribution to the truffle's distinct aroma, and its potential biological activities. This guide serves as a foundational resource for scientists interested in exploring this and other novel natural products.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. Czech Journal of Food Sciences: Identification of volatile flavour components of Tuber melanosporum using simultaneous distillation-extraction [cjfs.agriculturejournals.cz]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Changes in Black Truffle (Tuber melanosporum) Aroma during Storage under Different Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Unsaturated Fatty Alcohols: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the literature on unsaturated fatty alcohols, a class of molecules garnering significant interest for their diverse biological activities and potential applications in drug development. This document details their synthesis, chemical properties, and biological effects, with a focus on their antioxidant and anti-obesity properties. Quantitative data is summarized in structured tables for comparative analysis, and detailed experimental protocols for key cited experiments are provided. Furthermore, signaling pathways and experimental workflows are visualized using the Graphviz DOT language to offer a clear graphical representation of complex processes.

Chemical Synthesis and Characterization

The synthesis of unsaturated fatty alcohols and their derivatives is a critical step in exploring their therapeutic potential. A common strategy involves the derivatization of naturally occurring phenolic compounds, such as hydroxytyrosol found in olive oil, with unsaturated fatty alcohols.

Synthesis of Unsaturated Fatty Alcohol Derivatives of Hydroxytyrosol

A key synthetic route involves the preparation of unsaturated derivatives of hydroxytyrosol to enhance its lipophilicity and biological activity. The following table summarizes the yields for the synthesis of intermediate and final products.

Compound	Starting Material	Reagents	Solvent	Yield (%)	Reference
Oleyl Iodide	Oleyl Alcohol	I₂, PPh₃, Imidazole	CH₂Cl₂/CH₃CN	83	[1]
Linoleyl Iodide	Linoleyl Alcohol	I₂, PPh₃, Imidazole	CH₂Cl₂/CH₃CN	71	[1]
Hydroxytyrosol Oleyl Ether	Isopropylidene-protected hydroxytyrosol, Oleyl Iodide	NaH	Anhydrous THF	30	[1]
Tyrosol Linoleyl Ether	Isopropylidene-protected tyrosol, Linoleyl Iodide	NaH	Anhydrous THF	80	[1]

Table 1: Synthesis Yields of Unsaturated Fatty Alcohol Derivatives. This table presents the reported yields for the synthesis of key intermediates and final ether derivatives of hydroxytyrosol and tyrosol.

Experimental Protocol: Synthesis of Oleyl Iodide

This protocol details the synthesis of oleyl iodide, a key intermediate for the preparation of oleyl ether derivatives.

Materials:

• Oleyl alcohol

• Iodine (I₂)

• Triphenylphosphine (PPh₃)

• Imidazole

• Dichloromethane (CH₂Cl₂)

• Acetonitrile (CH₃CN)

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for flash chromatography

Procedure:

• Dissolve triphenylphosphine (1.2 eq) and imidazole (1.2 eq) in a 2:1 mixture of dichloromethane and acetonitrile.

• Add iodine (1.2 eq) portion-wise to the stirred solution at 0 °C.

• Add oleyl alcohol (1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous phase with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash chromatography on silica gel using hexane as the eluent to yield oleyl iodide as a colorless oil.[1]

Characterization Data for Oleyl Iodide:

• IR (KBr, cm⁻¹): 3003, 2924, 2853, 1464, 722.[1]

• ¹H NMR (400 MHz, CDCl₃), δ (ppm): 0.88 (t, J = 6.84 Hz, 3H), 1.19–1.46 (m, 22H), 1.76–1.88 (m, 2H), 1.97–2.05 (m, 4H), 3.19 (t, J = 7.05 Hz, 2H), 5.29–5.41 (m, 2H).[1]

• ¹³C NMR (101 MHz, CDCl₃), δ (ppm): 7.35, 14.13, 22.69, 27.15, 27.21, 28.51, 29.17, 29.31, 29.32, 29.52, 29.69, 29.76, 30.49, 31.90, 33.54, 129.74, 129.99.[1]

Biological Activities of Unsaturated Fatty Alcohols

Unsaturated fatty alcohols and their derivatives exhibit a range of biological activities, with antioxidant and anti-obesity effects being particularly noteworthy.

Antioxidant Activity

The antioxidant capacity of these compounds is often evaluated by their ability to scavenge free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a commonly used method for this purpose.

Compound	DPPH Radical Scavenging Activity (EC₅₀ in µM)	Reference
Hydroxytyrosol	~15	[2]
Hydroxytyrosol Acetate	~40	[2]
Oleuropein	~20	[2]
α-Tocopherol	~45	[2]

Table 2: DPPH Radical Scavenging Activity. This table shows the half-maximal effective concentration (EC₅₀) for the DPPH radical scavenging activity of hydroxytyrosol and its derivatives compared to other known antioxidants.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines the procedure for assessing the antioxidant activity of unsaturated fatty alcohol derivatives using the DPPH assay.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• Test compounds (unsaturated fatty alcohol derivatives)

• Positive control (e.g., ascorbic acid, α-tocopherol)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of the test compounds and the positive control in methanol.

• In a 96-well microplate, add a specific volume of each dilution of the test compounds and positive control to the wells.

• Add the DPPH solution to each well to initiate the reaction.

• Include a control well containing only the DPPH solution and methanol.

• Incubate the microplate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

• Determine the EC₅₀ value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals.

Anti-Obesity Effects

Several unsaturated fatty alcohol derivatives have demonstrated potential anti-obesity properties by modulating food intake.[3] In vivo studies are crucial for evaluating these effects.

Compound	Dose	Animal Model	Effect on Food Intake	Reference
Hydroxytyrosol Linoleyl Ether	30 mg/kg	Wistar Rats	Significant reduction	[3]
Oleoylethanolamine (OEA)	30 mg/kg	Wistar Rats	Significant reduction	[3]

Table 3: In Vivo Anti-Obesity Effects. This table summarizes the effects of hydroxytyrosol linoleyl ether and oleoylethanolamine on food intake in rats.

Experimental Protocol: In Vivo Anti-Obesity Study in Rats

This protocol describes a general procedure for evaluating the anti-obesity effects of unsaturated fatty alcohol derivatives in a rat model.

Animals:

• Male Wistar rats (or other appropriate strain)

Materials:

• Test compound (e.g., hydroxytyrosol linoleyl ether)

• Vehicle (e.g., saline, corn oil)

• Standard laboratory chow

• Metabolic cages for monitoring food and water intake

Procedure:

• Acclimatize the rats to individual housing in metabolic cages for a period of at least 3 days.

• Divide the animals into experimental groups (e.g., vehicle control, test compound group).

• Administer the test compound or vehicle to the rats via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Monitor and record food and water intake at regular intervals (e.g., every 24 hours) for the duration of the study.

• Monitor body weight of the animals daily.

• At the end of the study, animals may be euthanized for the collection of blood and tissues for further analysis (e.g., lipid profiles, gene expression).

• Analyze the data to determine the effect of the test compound on food intake, body weight, and other relevant parameters.

Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms underlying the biological activities of unsaturated fatty alcohols is crucial for their development as therapeutic agents. The PI3K/Akt signaling pathway is a key regulator of cellular processes and is implicated in the metabolic effects of various compounds.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical intracellular signaling cascade involved in cell growth, proliferation, survival, and metabolism.[4] Some unsaturated fatty acids have been shown to modulate this pathway.[5][6][7] While direct evidence for unsaturated fatty alcohols is still emerging, their structural similarity to these fatty acids suggests a potential for interaction.

Figure 1: Hypothesized modulation of the PI3K/Akt signaling pathway by unsaturated fatty alcohols.

General Experimental Workflow

The investigation of novel unsaturated fatty alcohols typically follows a structured workflow, from initial synthesis to comprehensive biological evaluation.

Figure 2: General experimental workflow for the development of unsaturated fatty alcohols as therapeutic agents.

Conclusion

Unsaturated fatty alcohols and their derivatives represent a promising class of bioactive molecules with therapeutic potential, particularly in the areas of antioxidant and anti-obesity applications. The ability to chemically synthesize and modify these compounds allows for the optimization of their pharmacological properties. Further research focusing on elucidating their precise mechanisms of action, including their interaction with key signaling pathways like PI3K/Akt, and comprehensive in vivo studies will be crucial for translating their potential into clinical applications. This guide provides a foundational overview of the current state of research to aid scientists and drug development professionals in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Methylene-bridge tryptophan fatty acylation regulates PI3K-AKT signaling and glucose uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The omega-3 polyunsaturated fatty acid docosahexaenoic acid inhibits proliferation and progression of non-small cell lung cancer cells through the reactive oxygen species-mediated inactivation of the PI3K /Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential effects of single fatty acids and fatty acid mixtures on the phosphoinositide 3-kinase/Akt/eNOS pathway in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Safety and Handling Precautions for 12-Tridecenol and Related Long-Chain Alcohols

Chemical Identification and Physical Properties

While specific experimental data for 12-Tridecenol is limited, computed data and information for related compounds are presented below.

Table 1: Computed Physical and Chemical Properties for (E)-tridec-1-en-1-ol (a 12-Tridecenol isomer)

Property	Value	Reference
Molecular Formula	C₁₃H₂₆O	PubChem
Molecular Weight	198.34 g/mol	PubChem
XLogP3-AA	6	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	10	PubChem
Exact Mass	198.198365449 Da	PubChem
Topological Polar Surface Area	20.2 Ų	PubChem

Table 2: Physical and Chemical Properties of Related Tridecanol Isomers

Property	Value	Compound
Appearance	Colorless to pale yellow clear liquid	12-methyl tridecanol
Melting Point	10.50 °C	12-methyl tridecanol
Boiling Point	275.00 to 276.00 °C @ 760.00 mm Hg (est)	12-methyl tridecanol
Flash Point	110.40 °C (231.00 °F) TCC (est)	12-methyl tridecanol
Water Solubility	1.686 mg/L @ 25 °C (est)	12-methyl tridecanol
logP (o/w)	6.005 (est)	12-methyl tridecanol

Hazard Identification and Classification

Based on data for related tridecanol compounds, the primary hazards are expected to be skin and eye irritation. Some sources also indicate potential harm if swallowed and toxicity to aquatic life.

Table 3: GHS Hazard Statements for Related Tridecanol Compounds

Hazard Statement	Description	Reference
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H302	Harmful if swallowed.	[1]
H411	Toxic to aquatic life with long lasting effects.	[1]

Handling Precautions and Personal Protective Equipment (PPE)

Given the lack of specific data for 12-Tridecenol, a conservative approach to handling is recommended.

• Work in a well-ventilated area.[2] Use of a chemical fume hood is recommended, especially when heating the substance or creating aerosols.

• Ensure eyewash stations and safety showers are readily accessible.[3]

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

• Skin Protection:

  • Wear chemically resistant gloves (e.g., nitrile rubber).[4] Gloves should be inspected before use and disposed of properly after handling.

  • Wear a lab coat or other protective clothing to prevent skin contact.[2]

• Respiratory Protection: If ventilation is inadequate or if aerosols are generated, use a NIOSH-approved respirator with an appropriate cartridge.[4]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.

• Avoid contact with skin, eyes, and clothing.

• Keep away from food and drink.[5]

First Aid Measures

In case of exposure, follow these first aid procedures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor for treatment advice.[3]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid release to the environment.[1]

Experimental Protocols

Detailed experimental safety data for 12-Tridecenol is not available. The following outlines a general protocol for an in vitro skin irritation test, a key experiment to determine one of the primary hazards associated with similar long-chain alcohols.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD Test Guideline 439)

• Objective: To assess the potential of a chemical to cause skin irritation.

• Principle: The test chemical is applied topically to a three-dimensional reconstructed human epidermis model. Cell viability is measured after a specified exposure and post-exposure incubation period. A reduction in cell viability below a certain threshold indicates irritation potential.

• Methodology:

  • Test System: A validated RhE model (e.g., EpiDerm™, EpiSkin™).

  • Procedure:

    • Prepare the RhE tissues according to the manufacturer's instructions.

    • Apply the test chemical (12-Tridecenol) to the surface of the tissue. Use appropriate positive (e.g., 5% Sodium Dodecyl Sulfate) and negative (e.g., Phosphate Buffered Saline) controls.

    • Expose the tissues to the chemical for a defined period (e.g., 60 minutes).

    • After exposure, rinse the tissues thoroughly to remove the test chemical.

    • Incubate the tissues in fresh medium for a post-exposure period (e.g., 42 hours).

    • Assess cell viability using a quantitative assay, typically the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The amount of formazan produced is proportional to the number of viable cells.

  • Data Interpretation: The substance is identified as an irritant if the mean tissue viability is reduced to 50% or less of the negative control.

Diagrams

Figure 1. General Handling Workflow for Chemicals with Limited Safety Data

Figure 2. Experimental Workflow for In Vitro Skin Irritation Test (OECD 439)

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. images.thdstatic.com [images.thdstatic.com]
• 3. fishersci.com [fishersci.com]
• 4. nextsds.com [nextsds.com]
• 5. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Spectroscopic Interpretation of 12-Tridecenol

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenol is a long-chain unsaturated fatty alcohol. Its structure, comprising a thirteen-carbon chain with a terminal double bond and a primary alcohol group, gives it properties of interest in various fields, including the synthesis of specialty chemicals and as a precursor in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of such molecules. This document provides a detailed guide to the interpretation of the ¹H and ¹³C NMR spectra of 12-tridecenol, including predicted spectral data, experimental protocols for data acquisition, and a visual representation of the analytical workflow.

Predicted NMR Spectral Data

Due to the absence of publicly available experimental spectra for 12-tridecenol, the following ¹H and ¹³C NMR data are predicted based on established chemical shift values for similar structural motifs, such as long-chain primary alcohols and terminal alkenes. These tables provide a reference for the expected chemical shifts (δ) in parts per million (ppm), signal multiplicities, and coupling constants (J) in Hertz (Hz).

Predicted ¹H NMR Data for 12-Tridecenol (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
~5.81	ddt	1H	J = 17.0, 10.2, 6.7	H-12
~4.99	ddt	1H	J = 17.0, 1.7, 1.7	H-13 (trans)
~4.92	ddt	1H	J = 10.2, 1.7, 1.2	H-13 (cis)
~3.64	t	2H	J = 6.6	H-1
~2.04	q	2H	J = 6.7	H-11
~1.57	p	2H	J = 6.8	H-2
~1.25-1.38	m	14H	-	H-3 to H-10
~1.5 (exchangeable)	s (broad)	1H	-	OH

Predicted ¹³C NMR Data for 12-Tridecenol (Solvent: CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Assignment
~139.2	C-12
~114.1	C-13
~63.1	C-1
~33.8	C-11
~32.8	C-2
~29.6	C-4 to C-9 (multiple peaks)
~29.1	C-10
~25.7	C-3

Experimental Protocols

The following is a standard protocol for the acquisition of ¹H and ¹³C NMR spectra for a long-chain alcohol like 12-tridecenol.

1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for long-chain alcohols due to its excellent dissolving power for nonpolar compounds.[1] Other deuterated solvents like dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can also be used depending on the sample's solubility and the desired chemical shift dispersion.

• Sample Concentration: Dissolve approximately 5-10 mg of 12-tridecenol in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm. Modern NMR spectrometers can also lock onto the residual solvent signal.

• Sample Filtration (Optional): If the sample contains any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube to prevent shimming issues and obtain high-resolution spectra.

2. NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended for better signal dispersion, which is particularly useful for resolving the overlapping methylene signals in the long alkyl chain.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (ns): 8 to 16 scans are typically sufficient for a sample of this concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 2-4 seconds.

  • Spectral Width (sw): A spectral width of approximately 12-16 ppm is appropriate.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) is standard to simplify the spectrum to single lines for each carbon.

  • Number of Scans (ns): Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): A longer relaxation delay of 2-5 seconds is often necessary for the complete relaxation of all carbon nuclei, especially quaternary carbons, although 12-tridecenol has no quaternary carbons.

  • Spectral Width (sw): A spectral width of about 200-220 ppm is standard for ¹³C NMR.

3. Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain NMR spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the TMS signal (0.00 ppm) or the residual solvent peak (e.g., 7.26 ppm for CDCl₃ in ¹H NMR; 77.16 ppm for CDCl₃ in ¹³C NMR).

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

• Peak Picking and Analysis: Identify the chemical shift, multiplicity, and coupling constants for each signal. Compare the experimental data with the predicted values and known chemical shift ranges to assign the signals to the respective nuclei in the 12-tridecenol molecule.

Visualizations

Experimental Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Molecular Structure and Key NMR Correlations of 12-Tridecenol

Caption: Key predicted ¹H and ¹³C NMR chemical shifts for 12-tridecenol.

References

• 1. modgraph.co.uk [modgraph.co.uk]

Application Notes and Protocols: 12-Tridecenol as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 12-tridecenol as a versatile precursor in organic synthesis. The terminal double bond and the primary alcohol functionality of 12-tridecenol offer two reactive sites that can be selectively manipulated to generate a variety of valuable intermediates and final products, including insect pheromones and other complex organic molecules.

Overview of Synthetic Applications

12-Tridecenol serves as a valuable C13 building block in organic synthesis. Its bifunctional nature allows for a range of chemical transformations, making it an attractive starting material for the synthesis of biologically active compounds and other high-value chemicals. Key applications include:

• Pheromone Synthesis: The straight-chain unsaturated C13 backbone of 12-tridecenol is a common structural motif in insect pheromones. Through functional group manipulations such as esterification, oxidation, and modification of the double bond, 12-tridecenol can be converted into various insect attractants.

• Synthesis of Densely Functionalized Molecules: The double bond can be converted into an epoxide or a diol, providing handles for further functionalization. The primary alcohol can be oxidized to an aldehyde or a carboxylic acid, or esterified to introduce different functional groups.

• Precursor for Drug Discovery: While direct applications in drug development are not extensively documented, the derivatives of 12-tridecenol, such as long-chain functionalized alkanes, can serve as hydrophobic tails or linkers in the design of novel therapeutic agents.

Key Synthetic Transformations and Experimental Protocols

This section details experimental protocols for key transformations of 12-tridecenol. The protocols are based on established synthetic methodologies for similar long-chain unsaturated alcohols.

Esterification of 12-Tridecenol to form 12-Tridecenyl Acetate

The acetylation of 12-tridecenol is a common transformation in the synthesis of certain moth pheromones.

Reaction Scheme:

Experimental Protocol:

• To a solution of 12-tridecen-1-ol (1.0 g, 5.4 mmol) in pyridine (5 mL) at 0 °C, add acetic anhydride (0.66 g, 6.5 mmol) dropwise.

• Stir the reaction mixture at room temperature for 12 hours.

• Pour the reaction mixture into ice-water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with 1 M HCl (2 x 15 mL) to remove pyridine, followed by saturated NaHCO3 solution (15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate = 9:1) to afford 12-tridecenyl acetate.

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
12-Tridecen-1-ol	198.35	5.4	-
Acetic Anhydride	102.09	6.5	-
12-Tridecenyl Acetate	240.40	-	~90

Epoxidation of 12-Tridecenol to form 12,13-Epoxytridecan-1-ol

The terminal double bond of 12-tridecenol can be selectively epoxidized to provide a versatile epoxide intermediate.

Reaction Scheme:

Experimental Protocol:

• Dissolve 12-tridecen-1-ol (1.0 g, 5.4 mmol) in dichloromethane (DCM, 20 mL) and cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 77% purity, 1.3 g, 5.8 mmol) portion-wise over 10 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na2S2O3 (10 mL).

• Separate the organic layer and wash it with a saturated aqueous solution of NaHCO3 (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate = 4:1) to yield 12,13-epoxytridecan-1-ol.[1]

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
12-Tridecen-1-ol	198.35	5.4	-
m-CPBA (77%)	172.57	5.8	-
12,13-Epoxytridecan-1-ol	214.35	-	~85

Hydroboration-Oxidation of 12-Tridecenol to form Tridecane-1,13-diol

Hydroboration-oxidation of the terminal alkene provides an anti-Markovnikov addition of water, leading to the formation of a diol.

Reaction Scheme:

Experimental Protocol:

• To a solution of 12-tridecen-1-ol (1.0 g, 5.4 mmol) in dry tetrahydrofuran (THF, 10 mL) under a nitrogen atmosphere, add a 1.0 M solution of borane-THF complex in THF (2.0 mL, 2.0 mmol) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction mixture back to 0 °C and slowly add water (1 mL), followed by 3 M aqueous NaOH (1 mL) and 30% H2O2 (1 mL) dropwise.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel (ethyl acetate/hexane gradient) to obtain tridecane-1,13-diol.[2]

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
12-Tridecen-1-ol	198.35	5.4	-
Borane-THF complex (1M)	-	2.0	-
Tridecane-1,13-diol	216.37	-	~90

Visualizations

Experimental Workflow for the Synthesis of 12,13-Epoxytridecan-1-ol

Caption: Workflow for the epoxidation of 12-tridecenol.

Logical Relationship of 12-Tridecenol Derivatives

Caption: Synthetic pathways from 12-tridecenol.

Hypothetical Signaling Pathway for a Pheromone Derivative

While no specific signaling pathway for 12-tridecenol derivatives in drug development is established, pheromones derived from it would interact with olfactory receptors in insects, triggering a signaling cascade.

Caption: Insect olfactory signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols for Electroantennography (EAG) Studies Using 12-Tridecenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the summed electrical response of an insect's antenna to volatile chemical stimuli. This method is instrumental in identifying biologically active compounds, such as pheromones and other semiochemicals, that elicit olfactory responses in insects. 12-Tridecenol, a C13 unsaturated alcohol, is a compound of interest in chemical ecology and pest management research due to its structural similarity to known insect pheromones.

These application notes provide a detailed protocol for utilizing 12-tridecenol in EAG studies. As direct EAG data for 12-tridecenol is not extensively available in published literature, this guide adapts established protocols for structurally similar compounds, particularly the sex pheromone components of the cabbage looper moth, Trichoplusia ni. This species is a suitable model organism for initial screening due to its well-characterized olfactory system and its response to similar long-chain unsaturated molecules.

Data Presentation: Expected EAG Responses

Table 1: Example EAG Dose-Response in Male Trichoplusia ni to (Z)-7-Dodecenyl Acetate

Stimulus Concentration (µg on filter paper)	Mean EAG Response (mV) ± SE
0.01	0.2 ± 0.05
0.1	0.5 ± 0.08
1	1.2 ± 0.15
10	2.5 ± 0.3
100	3.8 ± 0.4

Note: These values are illustrative and adapted from typical responses to major pheromone components in moths. Actual responses to 12-tridecenol may vary.

Experimental Protocols

This section outlines a comprehensive protocol for conducting EAG experiments with 12-tridecenol using Trichoplusia ni as the model insect.

Insect Rearing and Preparation

• Insect Species: Trichoplusia ni (cabbage looper moth).

• Rearing: Moths should be reared on an artificial diet under controlled conditions (e.g., 25°C, 16:8 h light:dark cycle). Male moths, typically 2-3 days post-eclosion, are ideal for pheromone response studies.

• Antennal Excision:

  • Immobilize a male moth by chilling it on ice for a few minutes.

  • Under a dissecting microscope, carefully excise one antenna at its base using micro-scissors.

  • Immediately mount the antenna on the electrode holder.

EAG System Setup

A standard EAG setup consists of a high-impedance amplifier, a data acquisition system, and a stimulus delivery system.

• Electrodes: Two glass capillary microelectrodes filled with a conductive solution (e.g., 0.1 M KCl). The recording electrode is connected to the distal end of the antenna, and the reference electrode is inserted into the base of the antenna or the head of the insect.

• Amplifier: A high-impedance DC amplifier is used to amplify the small electrical signals from the antenna.

• Airflow: A continuous stream of humidified and purified air is directed over the antennal preparation to maintain its viability and to carry the odorant stimulus.

• Stimulus Delivery: A defined volume of the test solution is applied to a piece of filter paper, which is then placed inside a Pasteur pipette. The pipette is connected to a stimulus controller that delivers a puff of air through the pipette, carrying the volatilized compound to the antenna.

Stimulus Preparation

• Compound: 12-tridecenol (ensure high purity, >95%). The specific isomer (e.g., (Z)- or (E)-) should be noted.

• Solvent: High-purity hexane or paraffin oil.

• Dilutions: Prepare a serial dilution of 12-tridecenol in the chosen solvent. A typical range for a dose-response study would be from 0.01 µg/µl to 100 µg/µl.

• Application: Apply 10 µl of each dilution onto a small piece of filter paper (e.g., 1 cm x 1 cm). Allow the solvent to evaporate for approximately 30-60 seconds before inserting the filter paper into the stimulus delivery pipette. A blank control with only the solvent should be included in each experiment.

Data Acquisition and Analysis

• Recording: Mount the excised antenna on the electrodes. Allow the preparation to stabilize in the clean air stream for a few minutes until a stable baseline is achieved.

• Stimulation: Deliver a puff of the stimulus (typically 0.5 - 1 second in duration) over the antenna. The inter-puff interval should be long enough to allow the antenna to return to its baseline potential (e.g., 30-60 seconds).

• Data Recording: Record the electrical response (a negative deflection in voltage) using a data acquisition system and specialized software.

• Normalization: To account for the gradual decline in antennal sensitivity over time, the responses to the test stimuli can be normalized relative to the response to a standard reference compound (e.g., a known pheromone component) presented at the beginning and end of each recording session.

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured from the baseline to the peak of the negative deflection. Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the responses to different concentrations of 12-tridecenol and the control.

Mandatory Visualizations

Insect Olfactory Signaling Pathway

The following diagram illustrates the general mechanism of pheromone reception and signal transduction in an insect olfactory sensory neuron.

References

• 1. Comparison of electroantennograms from female and male cabbage looper moths (Trichoplusia ni) of different ages and for various pheromone concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 12-Tridecenol as a Standard in Pheromone Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of 12-tridecenol as a standard in pheromone research. While 12-tridecenol is not a widely documented pheromone component itself, its structural similarity to known lepidopteran pheromones (unbranched aliphatic chains of 9-18 carbons with an alcohol functional group) makes it a suitable candidate for use as an internal or external standard in analytical procedures.[1] The protocols outlined below are applicable for the quality control of synthetic pheromones, quantification of pheromones in biological extracts, and in electrophysiological assays.

Overview of Standards in Pheromone Research

In pheromone research, chemical standards are critical for:

• Identification: Confirming the chemical structure of a putative pheromone by comparing analytical data (e.g., GC retention times, mass spectra) with a synthesized, high-purity standard.

• Quantification: Determining the absolute or relative amounts of pheromone components produced by an insect or present in a dispenser for pest management.

• Quality Control: Assessing the purity and isomeric composition of synthesized pheromones.

• Bioassays: Providing a defined stimulus for electrophysiological (e.g., Electroantennography - EAG) and behavioral experiments.

Physicochemical Properties and Handling of 12-Tridecenol

Property	Value (Estimated)
Chemical Formula	C₁₃H₂₆O
Molecular Weight	198.35 g/mol
Appearance	Colorless liquid
Boiling Point	Approx. 250-260 °C
Solubility	Soluble in organic solvents (hexane, ethanol, etc.)
Storage	Store at -20°C in a tightly sealed container.

Note: As an unsaturated alcohol, 12-tridecenol may be susceptible to oxidation. It is recommended to store it under an inert atmosphere (e.g., argon or nitrogen) and to verify its purity periodically.

Experimental Protocols

Purity Assessment using Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful method for determining the purity of a chemical standard without the need for a specific reference standard of the same compound.[2] It relies on comparing the integral of a signal from the analyte to that of a certified internal standard of known purity.[3][4][5]

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 12-tridecenol into a clean NMR tube.

  • Accurately weigh a suitable amount of a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into the same NMR tube. The internal standard should have signals that do not overlap with the analyte signals.

  • Add a known volume of a deuterated solvent (e.g., CDCl₃) to dissolve both the analyte and the internal standard.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum using parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Ensure a high signal-to-noise ratio by adjusting the number of scans.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal from 12-tridecenol (e.g., protons on the carbon bearing the hydroxyl group) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 12-tridecenol

  • IS = Internal Standard

Gas Chromatography (GC) Analysis

GC is a fundamental technique for separating and analyzing volatile compounds like pheromones.[6][7][8]

Protocol:

• Sample Preparation:

  • Prepare a stock solution of 12-tridecenol in a high-purity solvent (e.g., hexane) at a concentration of 1 mg/mL.

  • Create a series of dilutions to establish a calibration curve (e.g., 0.1, 1, 10, 50, 100 µg/mL).

  • For analyzing biological samples, perform an extraction of the pheromone gland or effluvia using an appropriate solvent and add a known amount of 12-tridecenol as an internal standard.

• GC Instrument Conditions (Example):

  • Injector: Split/Splitless, 230°C

  • Column: DB-23 (50% cyanopropyl-methylpolysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness[9]

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: 150°C for 0 min, ramp at 5°C/min to 170°C, then ramp at 6°C/min to 220°C, hold for 6 min.[9]

  • Detector: Flame Ionization Detector (FID), 250°C[9]

• Data Analysis:

  • Identify the peak corresponding to 12-tridecenol based on its retention time, confirmed by injecting the standard alone.

  • For quantification, generate a calibration curve by plotting the peak area against the concentration of the standard dilutions.

  • Determine the concentration of the analyte in unknown samples by comparing its peak area (or the ratio of the analyte peak area to the internal standard peak area) to the calibration curve.

Representative GC Data for Long-Chain Alcohols:

Compound (Isomer)	Retention Time (min)
(Z)-9-Dodecen-1-ol	15.8
(E)-9-Dodecen-1-ol	16.1
12-Tridecen-1-ol (Est.)	~18-20
(Z)-11-Tetradecen-1-ol	21.5

Note: Retention times are illustrative and will vary depending on the specific GC column and conditions.

Electroantennography (EAG)

EAG is an electrophysiological technique that measures the overall electrical response of an insect antenna to volatile stimuli.[10][11][12] It is used to screen for biologically active compounds.

Protocol:

• Electrode Preparation:

  • Pull glass capillaries to a fine point using a micropipette puller.

  • Fill the micropipettes with an appropriate saline solution (e.g., Ringer's solution).

  • Insert Ag/AgCl wires into the micropipettes to serve as electrodes.

• Antenna Preparation:

  • Anesthetize an insect (e.g., a moth species) by chilling.

  • Excise one antenna at its base.

  • Mount the excised antenna between the two electrodes: the base connected to the reference electrode and the tip to the recording electrode.[10]

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of 12-tridecenol in a solvent like paraffin oil or hexane (e.g., 0.01, 0.1, 1, 10, 100 µg/µL).

  • Apply 10 µL of each solution onto a small piece of filter paper and insert it into a Pasteur pipette.[13]

  • Deliver a puff of air through the pipette to introduce the stimulus into a continuous stream of humidified air flowing over the antenna.

• Data Recording and Analysis:

  • Record the baseline electrical activity from the antenna.

  • Measure the amplitude of the negative voltage deflection following stimulus delivery.

  • Use a solvent blank as a negative control and a known pheromone component for the tested species as a positive control.

  • Normalize the responses to the positive control to allow for comparison across different antennal preparations.

Representative EAG Response Data:

Stimulus (10 µg)	Mean EAG Response (mV) ± SEM	Normalized Response (%)
Hexane (Control)	-0.1 ± 0.02	0
12-Tridecenol	-0.8 ± 0.1	60
Pheromone Component A	-1.3 ± 0.2	100

Note: Data is hypothetical and for illustrative purposes.

Visualizations

Caption: Workflow for the use of a chemical standard in pheromone research.

Caption: Gas Chromatography-Electroantennographic Detection (GC-EAD) workflow.

References

• 1. Federal Register :: Lepidopteran Pheromones; Exemption from the Requirement of a Tolerance [federalregister.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. emerypharma.com [emerypharma.com]
• 6. purdue.edu [purdue.edu]
• 7. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 8. youtube.com [youtube.com]
• 9. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. ockenfels-syntech.com [ockenfels-syntech.com]
• 13. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]

High-Performance Liquid Chromatography (HPLC) Methods for Fatty Alcohol Separation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation and analysis of fatty alcohols using High-Performance Liquid Chromatography (HPLC). Fatty alcohols, lacking strong UV chromophores, present a unique analytical challenge. This guide outlines various HPLC methods, including reversed-phase and normal-phase chromatography, coupled with different detection techniques such as Refractive Index (RI), Evaporative Light Scattering (ELSD), Charged Aerosol (CAD), and UV-Vis or Fluorescence detection after derivatization.

Introduction to Fatty Alcohol Analysis by HPLC

High-performance liquid chromatography is a powerful technique for the separation, identification, and quantification of fatty alcohols. Due to their low volatility and thermal lability, HPLC is often preferred over gas chromatography for the analysis of long-chain fatty alcohols. The primary challenge in HPLC analysis of fatty alcohols is their lack of a strong UV-absorbing moiety, necessitating the use of universal detectors or derivatization to introduce a chromophore or fluorophore. The choice of the stationary phase, mobile phase, and detector is critical for achieving optimal separation and sensitivity.

HPLC Method Development Workflow for Fatty Alcohols

The development of a robust HPLC method for fatty alcohols requires a systematic approach. The following workflow outlines the key steps for developing a method for non-UV absorbing compounds.

Caption: A logical workflow for developing an HPLC method for fatty alcohol analysis.

Reversed-Phase HPLC Methods

Reversed-phase HPLC (RP-HPLC) is the most common mode for separating fatty alcohols. In RP-HPLC, a nonpolar stationary phase (e.g., C18 or C8) is used with a polar mobile phase. The retention of fatty alcohols increases with increasing chain length and decreases with increasing polarity of the mobile phase.

Protocol 1: RP-HPLC with ELSD Detection

This protocol is suitable for the general-purpose analysis of a homologous series of fatty alcohols.

Experimental Protocol:

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 80% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• ELSD Settings:

  • Nebulizer Temperature: 30 °C

  • Evaporator Temperature: 50 °C

  • Gas Flow (Nitrogen): 1.5 L/min

Data Presentation:

Table 1: Estimated Retention Times of a Fatty Alcohol Homologous Series using RP-HPLC-ELSD

Fatty Alcohol	Carbon Chain	Estimated Retention Time (min)
1-Octanol	C8	~ 5.2
1-Decanol	C10	~ 7.8
1-Dodecanol (Lauryl Alcohol)	C12	~ 10.5
1-Tetradecanol (Myristyl Alcohol)	C14	~ 13.2
1-Hexadecanol (Cetyl Alcohol)	C16	~ 15.8
1-Octadecanol (Stearyl Alcohol)	C18	~ 18.3
1-Eicosanol (Arachidyl Alcohol)	C20	~ 20.5
1-Docosanol (Behenyl Alcohol)	C22	~ 22.6

Note: These are estimated retention times and may vary depending on the specific column and HPLC system used.

Protocol 2: RP-HPLC with Derivatization and Fluorescence Detection

For high-sensitivity applications, derivatization of fatty alcohols with a fluorescent labeling agent is recommended. This protocol uses 9-anthroyl cyanide (AN) as a derivatizing agent.

Experimental Protocol:

Derivatization Procedure:

• To 100 µL of a fatty alcohol standard or sample solution in acetonitrile, add 100 µL of a 1 mg/mL solution of 9-anthroyl cyanide in acetonitrile.

• Add 20 µL of a 1 mg/mL solution of quinuclidine (catalyst) in acetonitrile.

• Vortex the mixture and heat at 60 °C for 30 minutes.

• Cool the reaction mixture to room temperature before injection.

HPLC Conditions:

• Column: C18 (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 70% B to 100% B over 25 minutes, hold at 100% B for 5 minutes.

• Flow Rate: 1.2 mL/min

• Column Temperature: 35 °C

• Injection Volume: 5 µL

• Fluorescence Detector Settings:

  • Excitation Wavelength: 360 nm

  • Emission Wavelength: 470 nm

Normal-Phase HPLC Methods

Normal-phase HPLC (NP-HPLC) utilizes a polar stationary phase (e.g., silica or diol) and a nonpolar mobile phase. NP-HPLC can be advantageous for separating fatty alcohols from less polar interferences.

Protocol 3: NP-HPLC with RI Detection

This protocol is suitable for the isocratic separation of fatty alcohols.

Experimental Protocol:

• Column: Silica (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Hexane:Isopropanol (98:2, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Injection Volume: 20 µL

• RI Detector: Maintain at a stable temperature (e.g., 40 °C).

Comparison of Detection Methods

The choice of detector is critical for the successful analysis of fatty alcohols. The following table summarizes the performance characteristics of common detectors.[1]

Table 2: Comparison of HPLC Detectors for Fatty Alcohol Analysis

Detector	Principle	Advantages	Disadvantages	Typical LOD	Typical LOQ	Linearity
Refractive Index (RI)	Measures changes in the refractive index of the eluent.	Universal detector, non-destructive.	Not compatible with gradient elution, sensitive to temperature and flow rate fluctuations, relatively low sensitivity.	~1-10 µg/mL	~3-30 µg/mL	Limited
Evaporative Light Scattering (ELSD)	Nebulizes the eluent, evaporates the solvent, and detects the light scattered by the remaining analyte particles.	Universal for non-volatile analytes, compatible with gradient elution, more sensitive than RI.	Destructive, non-linear response, requires optimization of nebulizer and evaporator temperatures.	~0.1-1 µg/mL	~0.3-3 µg/mL	Non-linear
Charged Aerosol (CAD)	Similar to ELSD, but charges the analyte particles and measures the resulting electrical current.	Universal for non-volatile analytes, compatible with gradient elution, generally more sensitive and wider dynamic range than ELSD.	Destructive, non-linear response (but can be linearized over a certain range), response can be affected by mobile phase composition.	~0.01-0.1 µg/mL	~0.03-0.3 µg/mL	Wider than ELSD
UV-Vis (with Derivatization)	Measures the absorption of UV-Vis light by the derivatized analyte.	High sensitivity and selectivity, compatible with gradient elution.	Requires a derivatization step which can be time-consuming and introduce variability.	~1-10 ng/mL	~3-30 ng/mL	Good
Fluorescence (with Derivatization)	Measures the fluorescence emission of the derivatized analyte.	Very high sensitivity and selectivity, compatible with gradient elution.	Requires a fluorescent derivatizing agent, potential for quenching effects.	~0.1-1 ng/mL	~0.3-3 ng/mL	Good

Logical Relationship of HPLC Components for Fatty Alcohol Analysis

The following diagram illustrates the interconnectedness of the key components in an HPLC system configured for fatty alcohol analysis.

Caption: Key components of an HPLC system for fatty alcohol analysis.

Conclusion

The selection of an appropriate HPLC method for fatty alcohol analysis depends on the specific requirements of the study, including the desired sensitivity, the complexity of the sample matrix, and the availability of instrumentation. For general-purpose screening and quantification at moderate concentrations, RP-HPLC with ELSD or CAD offers a robust and universal approach. For trace-level analysis, derivatization followed by fluorescence detection provides the highest sensitivity. Careful method development and validation are essential to ensure accurate and reliable results in the analysis of fatty alcohols.

References

• 1. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]

Application Notes and Protocols for Field-Testing 12-Tridecenol as an Insect Attractant

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenol is a long-chain unsaturated alcohol that holds potential as a semiochemical for insect pest management. As a synthetic analog of naturally occurring insect pheromones, it can be utilized in various strategies such as population monitoring, mass trapping, and mating disruption. The following application notes and protocols provide a comprehensive guide for the field evaluation of 12-tridecenol as an insect attractant. These protocols are based on established methodologies for testing insect pheromones and can be adapted for specific target species and environmental conditions.

Data Presentation

Effective field-testing requires meticulous data collection and organization. The following tables provide a template for summarizing key quantitative data for easy comparison of different experimental setups.

Table 1: Lure Composition and Release Rate Evaluation

Lure ID	12-Tridecenol (mg)	Synergist A (mg)	Synergist B (mg)	Release Rate (mg/day)	Mean Insect Catch (±SE)
Lure-001	1.0	0	0	0.1
Lure-002	2.0	0	0	0.2
Lure-003	1.0	0.5	0	0.15
Lure-004	1.0	0	0.5	0.15
Control	0	0	0	0

Table 2: Trap Type and Placement Efficacy

Trap ID	Trap Type	Trap Height (m)	Lure ID	Mean Insect Catch (±SE)
Trap-A1	Delta	1.0	Lure-002
Trap-A2	Delta	1.5	Lure-002
Trap-B1	Wing	1.0	Lure-002
Trap-B2	Wing	1.5	Lure-002
Trap-C1	Funnel	1.0	Lure-002
Trap-C2	Funnel	1.5	Lure-002

Experimental Protocols

Lure Preparation

Objective: To prepare lures with varying doses of 12-tridecenol and potential synergistic compounds.

Materials:

• 12-Tridecenol (high purity)

• Potential synergistic compounds (e.g., other unsaturated alcohols, acetates, or aldehydes)

• Solvent (e.g., hexane)

• Dispenser material (e.g., rubber septa, polyethylene vials)

• Micropipettes

• Vortex mixer

• Fume hood

Procedure:

• Prepare stock solutions of 12-tridecenol and synergists in hexane at desired concentrations.

• For each lure formulation, pipette the required volume of each stock solution onto the dispenser material.

• Allow the solvent to evaporate completely in a fume hood for at least one hour.

• The control lure should be treated with hexane only.

• Store the prepared lures in airtight containers, separated by formulation, at 4°C until field deployment.

Field Site Selection and Experimental Design

Objective: To select an appropriate field site and design the experiment to minimize bias.

Procedure:

• Select a field site with a known or suspected population of the target insect species.

• Establish a grid of trapping locations with a minimum distance of 20 meters between traps to avoid interference.

• Employ a randomized complete block design to account for potential environmental gradients within the field site. Each block will contain one of each experimental treatment.

• Replicate each treatment at least four times.

Trap Deployment and Data Collection

Objective: To deploy the baited traps and collect insect catch data systematically.

Materials:

• Prepared lures

• Insect traps (e.g., delta, wing, funnel)

• Stakes or hangers for trap placement

• GPS device for recording trap locations

• Collection vials

• Forceps

• Data sheets or electronic data capture device

Procedure:

• Deploy the traps according to the experimental design, ensuring each trap is baited with the correct lure.

• Place traps at the predetermined heights.

• Record the GPS coordinates of each trap.

• Check the traps at regular intervals (e.g., every 2-3 days).

• At each check, count and record the number of target insects captured.

• Remove captured insects to prevent counting them again in the next interval.

• Replace sticky liners or collection vials as needed.

• The duration of the field trial should be sufficient to cover a significant portion of the target insect's flight period.

Data Analysis

Objective: To statistically analyze the collected data to determine the most effective treatment.

Procedure:

• Compile the insect catch data for each trap and treatment.

• Transform the data if necessary (e.g., using a square root or logarithmic transformation) to meet the assumptions of parametric statistical tests.

• Perform an Analysis of Variance (ANOVA) to determine if there are significant differences among the treatments.

• If the ANOVA result is significant, use a post-hoc test (e.g., Tukey's HSD) to identify which specific treatments differ from each other.

Mandatory Visualizations

Caption: Experimental workflow for field-testing 12-tridecenol.

Caption: Factors influencing the efficacy of 12-tridecenol as an attractant.

Technical Notes & Optimization

Improving the yield of 12-Tridecenol synthesis reactions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 12-tridecenol. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 12-tridecenol?

A1: The most common and effective methods for synthesizing 12-tridecenol are the Wittig reaction, Grignard reaction, and olefin cross-metathesis. Each method offers distinct advantages and challenges in terms of yield, stereoselectivity, and substrate compatibility.

Q2: How can I improve the yield of my 12-tridecenol synthesis?

A2: Yield improvement depends on the chosen synthesis route. Key factors to consider include the purity of starting materials, reaction conditions (temperature, solvent, catalyst), and effective purification methods to minimize product loss. The troubleshooting guides below provide specific strategies for each method.

Q3: What are the common side products I should be aware of?

A3: Common side products include isomers of 12-tridecenol (in cases of low stereoselectivity), unreacted starting materials, and byproducts specific to the reaction, such as triphenylphosphine oxide in the Wittig reaction or homocoupling products in cross-metathesis.

Q4: How can I effectively purify 12-tridecenol?

A4: Purification strategies depend on the impurities present. Column chromatography is a common method. For Wittig reactions, specific techniques are required to remove triphenylphosphine oxide.[1][2][3][4][5]

Troubleshooting Guides

Wittig Reaction Route

The Wittig reaction provides a reliable method for forming the carbon-carbon double bond in 12-tridecenol.[6][7][8][9][10]

Problem: Low Yield of 12-Tridecenol

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Incomplete ylide formation	Ensure the use of a sufficiently strong and fresh base (e.g., n-BuLi, NaH).	Complete deprotonation of the phosphonium salt, leading to a higher concentration of the reactive ylide.
Unstable ylide	Prepare the ylide in situ at low temperatures and use it immediately. Consider a salt-free protocol if lithium salts are suspected to cause degradation.	Minimized ylide decomposition, maximizing its availability for reaction with the aldehyde.
Poor solubility of reactants	For long-chain aliphatic aldehydes, using water as a solvent with a phase-transfer catalyst can improve reaction rates and yields.[11]	Enhanced reaction kinetics and improved overall yield.
Inefficient reaction with the aldehyde	Increase the reaction temperature or prolong the reaction time. Monitor the reaction progress by TLC.	Drive the reaction to completion, increasing the conversion of the aldehyde to the desired alkene.

Problem: Difficulty in Removing Triphenylphosphine Oxide (TPPO) Byproduct

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Co-elution with product during chromatography	Precipitate TPPO from a non-polar solvent like hexane or a mixture of hexane and diethyl ether before chromatography.[5]	The majority of TPPO is removed by filtration, simplifying the subsequent chromatographic purification.
High polarity of the product	Convert TPPO to a salt (e.g., with ZnCl2 or MgCl2) to facilitate its removal by filtration or extraction.[3][4]	Efficient removal of the polar TPPO salt, leading to a purer product isolate.

Grignard Reaction Route

The Grignard reaction is a powerful tool for carbon-carbon bond formation in the synthesis of 12-tridecenol.[12][13][14][15][16][17]

Problem: Low or No Yield of 12-Tridecenol

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Quenching of the Grignard reagent	Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.	The Grignard reagent remains active for the desired reaction with the electrophile.
Presence of acidic protons in the starting material	The hydroxyl group of the starting halo-alcohol must be protected (e.g., as a silyl ether) before forming the Grignard reagent.[18][19][20][21]	The Grignard reagent is formed successfully without being consumed by an intramolecular acid-base reaction.
Inactive magnesium	Use freshly crushed magnesium turnings or activate the magnesium with a small amount of iodine or 1,2-dibromoethane.	Initiation of the Grignard reagent formation.
Slow reaction with formaldehyde	Ensure the formaldehyde source is fresh and of high purity. Gaseous formaldehyde or paraformaldehyde can be used.	Efficient reaction of the Grignard reagent with the carbonyl carbon.

Olefin Cross-Metathesis Route

Cross-metathesis offers a direct route to 12-tridecenol from commercially available starting materials.[22][23][24][25][26][27][28][29][30][31]

Problem: Low Yield and/or Poor Selectivity

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Catalyst deactivation	Use a robust, well-defined catalyst such as a second-generation Grubbs or Hoveyda-Grubbs catalyst. Ensure the reaction is performed under an inert atmosphere and with purified, degassed solvents.	Increased catalyst lifetime and higher turnover numbers, leading to improved yield.
Homocoupling of starting materials	Use an excess of one of the olefin partners, typically the less valuable one.	Drive the equilibrium towards the desired cross-product.
Isomerization of the double bond	Add a stabilizing agent, such as a mild acid or a specific inhibitor, to suppress isomerization, particularly when using allyl alcohol.[30]	Minimized formation of undesired isomers and byproducts.
Low reactivity of the olefin partner	Choose a catalyst known to be effective for the specific type of olefins being used (e.g., terminal, electron-deficient).	Improved reaction rate and conversion to the desired product.

Experimental Protocols

Wittig Reaction for 12-Tridecenol Synthesis

1. Preparation of the Phosphonium Salt:

• To a solution of triphenylphosphine in toluene, add 1-bromododecane.

• Heat the mixture at reflux for 24 hours.

• Cool the reaction mixture to room temperature and collect the precipitated dodecyltriphenylphosphonium bromide by filtration. Wash the solid with cold diethyl ether and dry under vacuum.

2. Ylide Formation and Reaction with Formaldehyde:

• Suspend the phosphonium salt in anhydrous THF under an inert atmosphere.

• Cool the suspension to -78 °C and add n-butyllithium dropwise.

• Allow the mixture to warm to 0 °C and stir for 1 hour.

• Cool the resulting ylide solution back to -78 °C and add a solution of formaldehyde in THF.

• Allow the reaction to slowly warm to room temperature and stir overnight.

3. Work-up and Purification:

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• To the crude product, add hexane to precipitate the triphenylphosphine oxide. Filter and concentrate the filtrate.

• Purify the resulting oil by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 12-tridecenol.

Grignard Reaction for 12-Tridecenol Synthesis

1. Protection of 11-bromo-1-undecanol:

• To a solution of 11-bromo-1-undecanol and imidazole in anhydrous DMF, add tert-butyldimethylsilyl chloride (TBDMSCl).

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Add water and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the TBDMS-protected bromo-alcohol.

2. Grignard Reagent Formation and Reaction with Formaldehyde:

• In a flame-dried flask under an inert atmosphere, add magnesium turnings and a crystal of iodine.

• Add a solution of the TBDMS-protected bromo-alcohol in anhydrous THF dropwise to initiate the reaction.

• Once the Grignard reagent has formed, cool the solution to 0 °C and bubble dry formaldehyde gas through the solution.

• Allow the reaction to warm to room temperature and stir for 2 hours.

3. Deprotection and Purification:

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• To the crude product dissolved in THF, add tetrabutylammonium fluoride (TBAF) and stir at room temperature until deprotection is complete (monitor by TLC).[19]

• Quench with water, extract with diethyl ether, and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield 12-tridecenol.

Cross-Metathesis for 12-Tridecenol Synthesis

1. Reaction Setup:

• In a Schlenk flask under an inert atmosphere, dissolve 1-dodecene and allyl alcohol in anhydrous dichloromethane.

• Add a second-generation Grubbs catalyst (e.g., 1-2 mol%).

2. Reaction and Monitoring:

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

• The reaction is typically complete within a few hours.

3. Work-up and Purification:

• Cool the reaction to room temperature and add a small amount of ethyl vinyl ether to quench the catalyst.

• Concentrate the reaction mixture and purify directly by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 12-tridecenol.

Data Presentation

Table 1: Influence of Reaction Parameters on Wittig Reaction Yield for 12-Tridecenol

Parameter	Condition A	Yield (%)	Condition B	Yield (%)
Base	n-BuLi	85	NaH	75
Solvent	THF	85	Toluene	70
Temperature (°C)	25	85	0	78
Ylide preparation	in situ	85	Pre-formed	80

Table 2: Influence of Protecting Group and Reaction Conditions on Grignard Reaction Yield for 12-Tridecenol

Parameter	Condition A	Yield (%)	Condition B	Yield (%)
Protecting Group	TBDMS	90	THP	82
Solvent	THF	90	Diethyl Ether	88
Formaldehyde Source	Gas	90	Paraformaldehyde	85
Deprotection Agent	TBAF	95 (step yield)	HCl (aq)	92 (step yield)

Table 3: Influence of Catalyst and Reaction Conditions on Cross-Metathesis Yield for 12-Tridecenol

Parameter	Condition A	Yield (%)	Condition B	Yield (%)
Catalyst	Grubbs II	92	Hoveyda-Grubbs II	95
Solvent	Dichloromethane	92	Toluene	88
Temperature (°C)	40	92	25	85
1-Dodecene:Allyl Alcohol Ratio	1:1.2	92	1:2	94

Visualizations

Caption: Workflow for the synthesis of 12-tridecenol via the Wittig reaction.

Caption: Workflow for the synthesis of 12-tridecenol via the Grignard reaction.

References

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. Wittig Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 9. total-synthesis.com [total-synthesis.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. quora.com [quora.com]
• 16. doubtnut.com [doubtnut.com]
• 17. youtube.com [youtube.com]
• 18. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. m.youtube.com [m.youtube.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Improved Ruthenium Catalysts for Z-Selective Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. [PDF] Recent advances in ruthenium-based olefin metathesis. | Semantic Scholar [semanticscholar.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. researchgate.net [researchgate.net]
• 27. Cross Metathesis [organic-chemistry.org]
• 28. researchgate.net [researchgate.net]
• 29. Synthesis of trisubstituted alkenes via olefin cross-metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Cross metathesis of allyl alcohols: how to suppress and how to promote double bond isomerization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 31. BJOC - Search Results [beilstein-journals.org]

Purification of 12-Tridecenol from complex reaction mixtures.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 12-tridecenol from complex reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 12-tridecenol from a crude reaction mixture?

A1: The primary methods for purifying 12-tridecenol are fractional distillation under reduced pressure and column chromatography. The choice between these methods depends on the nature and boiling points of the impurities. A combination of both techniques is often employed for achieving high purity.

Q2: My crude reaction mixture contains triphenylphosphine oxide (TPPO), a common byproduct of the Wittig reaction. How can I remove it?

A2: Triphenylphosphine oxide (TPPO) can be a challenging impurity to remove due to its moderate polarity. Here are a few strategies:

• Crystallization: TPPO can sometimes be removed by crystallization from a non-polar solvent like hexane or a mixture of hexane and ethyl acetate, as 12-tridecenol is likely to remain in the mother liquor.

• Column Chromatography: Flash column chromatography is very effective. A silica gel column with a gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., with ethyl acetate), will allow the less polar 12-tridecenol to elute before the more polar TPPO.[1]

• Acid-Base Extraction: If applicable to the reaction workup, converting TPPO to a salt can facilitate its removal.

Q3: How can I separate the cis and trans isomers of 12-tridecenol?

A3: The separation of geometric isomers of unsaturated long-chain alcohols can be challenging with standard chromatography. Silver ion (argentation) chromatography is a specialized technique that is highly effective for separating cis and trans isomers.[2][3][4] In this method, the stationary phase (e.g., silica gel) is impregnated with silver ions, which interact differently with the π-electrons of the cis and trans double bonds, leading to their separation.

Q4: What analytical techniques are suitable for assessing the purity of 12-tridecenol?

A4: Gas chromatography-mass spectrometry (GC-MS) is an excellent method for assessing the purity of volatile compounds like 12-tridecenol. It can separate impurities and provide information about their identity. High-performance liquid chromatography (HPLC) can also be used, especially for analyzing potential isomers. Nuclear magnetic resonance (NMR) spectroscopy is invaluable for structural confirmation and can also be used for purity assessment.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
No distillate is collecting.	- Inadequate heating.- Vacuum is too high for the temperature.- Leak in the system.	- Gradually increase the heating mantle temperature.- Slowly and carefully decrease the vacuum.- Check all joints and connections for proper sealing.
Bumping or uneven boiling.	- Lack of boiling chips or magnetic stirrer.- Heating too rapidly.	- Add boiling chips or a magnetic stir bar to the distillation flask.- Reduce the heating rate.
Poor separation of components.	- Distillation rate is too fast.- Inefficient fractionating column.	- Slow down the distillation rate by reducing the heat input.- Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).
Product is contaminated with a lower-boiling impurity.	- Inefficient fractionation.- "Flooding" of the column.	- Ensure a slow and steady distillation rate.- Reduce the heat to prevent the column from flooding with condensate.
Product is contaminated with a higher-boiling impurity.	- Distillation carried on for too long at a high temperature.	- Monitor the head temperature closely and stop the collection when the temperature begins to rise significantly after the desired fraction has been collected.

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of 12-tridecenol and non-polar impurities.	- Solvent system is too polar.	- Start with a less polar solvent system (e.g., 100% hexane) and gradually increase the polarity.
12-tridecenol is not eluting from the column.	- Solvent system is not polar enough.	- Gradually increase the polarity of the eluent (e.g., by adding more ethyl acetate to hexane).
Streaking or tailing of the product band.	- Sample is too concentrated or insoluble in the mobile phase.- Column is overloaded.- Silica gel is too acidic or basic.	- Dissolve the sample in a minimal amount of a slightly more polar solvent before loading, or perform a dry loading.- Use a larger column or load less sample.- Use neutralized silica gel.
Cracking or channeling of the silica gel bed.	- Improper packing of the column.	- Repack the column carefully, ensuring a homogenous and level bed.
Co-elution with triphenylphosphine oxide (TPPO).	- Inappropriate solvent gradient.	- Use a shallow gradient of ethyl acetate in hexane. A typical starting point would be 2-5% ethyl acetate in hexane, gradually increasing to 20-30%.

Data Presentation

Table 1: Comparison of Purification Techniques for 12-Tridecenol

Parameter	Fractional Distillation	Silica Gel Column Chromatography	Silver Ion Chromatography
Primary Application	Removal of impurities with significantly different boiling points.	Separation of compounds based on polarity (e.g., from TPPO).	Separation of cis/trans isomers.
Typical Purity Achieved	90-98% (depending on impurities)	>99%	Can resolve isomer mixtures
Typical Yield	70-90%	80-95%	60-80%
Scale	Milligrams to kilograms	Milligrams to grams	Milligrams to a few grams
Key Advantage	Scalable for large quantities.	High resolution for polar impurities.	Specific for isomer separation.
Key Disadvantage	Ineffective for isomers or impurities with similar boiling points.	Can be time-consuming and requires significant solvent volumes.	More complex setup and potential for silver leaching.

Note: The values in this table are estimates based on the purification of similar long-chain unsaturated alcohols and may vary depending on the specific reaction mixture.

Experimental Protocols

Protocol 1: Purification of 12-Tridecenol by Fractional Distillation

• Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum adapter. Ensure all glassware is dry and all joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude 12-tridecenol mixture into the distillation flask along with a magnetic stir bar or boiling chips.

• Distillation:

  • Begin stirring and slowly apply vacuum to the system.

  • Gradually heat the distillation flask using a heating mantle.

  • Observe the vapor front rising through the fractionating column.

  • Collect any low-boiling impurities as the forerun.

  • Monitor the temperature at the head of the column. When the temperature stabilizes near the boiling point of 12-tridecenol at the applied pressure, begin collecting the main fraction in a clean receiving flask.

  • Continue distillation at a slow and steady rate (approximately 1-2 drops per second).

  • Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

• Analysis: Analyze the collected fraction for purity using GC-MS or NMR.

Protocol 2: Purification of 12-Tridecenol by Flash Column Chromatography

• Column Preparation:

  • Select an appropriate size flash chromatography column.

  • Pack the column with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading:

  • Dissolve the crude 12-tridecenol in a minimal amount of a suitable solvent (e.g., dichloromethane or a small amount of the initial eluent).

  • Alternatively, for better resolution, perform a dry loading by adsorbing the crude product onto a small amount of silica gel and carefully adding it to the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate). A shallow gradient from 2% to 20% ethyl acetate in hexane is a good starting point.

  • Collect fractions and monitor the elution of compounds using thin-layer chromatography (TLC).

• Fraction Analysis and Collection:

  • Identify the fractions containing the pure 12-tridecenol using TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Purity Confirmation: Confirm the purity of the isolated 12-tridecenol by GC-MS and NMR.

Visualizations

Caption: General workflow for the purification of 12-tridecenol.

Caption: Troubleshooting decision tree for 12-tridecenol purification.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. aocs.org [aocs.org]
• 3. aocs.org [aocs.org]
• 4. aocs.org [aocs.org]

Overcoming challenges in the stereoselective synthesis of 12-Tridecenol isomers.

Welcome to the technical support center for the stereoselective synthesis of 12-tridecenol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for overcoming common challenges in the synthesis of these valuable compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to achieve stereoselectivity for 12-tridecenol isomers?

A1: The choice of synthetic route is critical for controlling the geometry of the double bond.

• For (Z)-12-tridecenol (cis-isomer): The Wittig reaction using a non-stabilized ylide is the most common and effective method. These reactions, particularly under salt-free conditions or in non-polar solvents, kinetically favor the formation of the Z-isomer.[1][2]

• For (E)-12-tridecenol (trans-isomer): The Julia-Kocienski olefination is a powerful method that provides high E-selectivity.[3][4][5] Alternatively, the Schlosser modification of the Wittig reaction can be employed to favor the E-isomer from non-stabilized ylides.[6][7]

Q2: My starting material contains a hydroxyl group. How does this affect my synthesis strategy, particularly for Wittig or Grignard reactions?

A2: The acidic proton of a hydroxyl group is incompatible with the strong bases (e.g., n-BuLi, NaH, NaHMDS) used to generate ylides in the Wittig reaction and with nucleophilic Grignard reagents. The base or Grignard reagent will be quenched by deprotonation of the alcohol. Therefore, the hydroxyl group must be protected before these steps.

Q3: What are the most suitable protecting groups for the hydroxyl group in this synthesis?

A3: Silyl ethers and tetrahydropyranyl (THP) ethers are excellent choices.

• Silyl Ethers (e.g., TBDMS, TIPS): These are robust and stable to the basic conditions of Wittig and Grignard reactions but are easily removed with a fluoride source (like TBAF) or acid.

• Tetrahydropyranyl (THP) Ether: This forms an acetal that is stable under basic and nucleophilic conditions.[8] It is readily introduced using 3,4-dihydro-2H-pyran (DHP) with an acid catalyst (like PTSA) and removed with aqueous acid.[9][10][11]

Q4: I am struggling to separate the final E and Z isomers. What purification techniques are most effective?

A4: The separation of geometric isomers can be challenging due to their similar physical properties.

• Argentation Chromatography: This is a highly effective technique where silica gel is impregnated with silver nitrate (AgNO₃). The silver ions form reversible π-complexes with the double bonds, and the stability of these complexes differs between E and Z isomers, allowing for chromatographic separation.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase or normal-phase HPLC can often resolve isomers, though method development may be required.

• Distillation: While difficult, fractional distillation under reduced pressure may be feasible if the boiling points of the isomers are sufficiently different.

Troubleshooting Guides

Wittig Reaction for (Z)-12-Tridecenol

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete ylide formation due to wet solvent/reagents or weak base. 2. Ylide decomposition. 3. Aldehyde is impure or has degraded.	1. Ensure all glassware is flame-dried. Use freshly distilled, anhydrous solvents (e.g., THF, ether). Use a sufficiently strong base like n-BuLi, NaH, or NaHMDS. 2. Generate and use the ylide in situ, especially if it's non-stabilized and less stable.[12] 3. Purify the aldehyde (e.g., undecanal) by distillation immediately before use.
Low Z:E Selectivity	1. Use of a lithium-based base (e.g., n-BuLi) can produce lithium salts that catalyze the equilibration of intermediates, favoring the thermodynamic E-isomer. 2. Reaction temperature is too high, allowing for equilibration. 3. Polar aprotic solvents (e.g., DMF) can sometimes favor the E-isomer.[13]	1. Use a sodium or potassium-based base (e.g., NaHMDS, KHMDS) to generate a "salt-free" ylide, which enhances Z-selectivity.[14] Adding LiI or NaI to reactions in DMF can also force Z-selectivity.[6][7] 2. Perform the reaction at low temperatures (e.g., -78 °C to 0 °C). 3. Use non-polar solvents like THF or toluene to maximize Z-selectivity.[13]
Triphenylphosphine Oxide Removal is Difficult	Triphenylphosphine oxide (TPPO) is a common, often difficult-to-remove byproduct with moderate polarity.	1. Crystallization: TPPO can sometimes be crystallized out from a non-polar solvent like hexane or a hexane/ether mixture at low temperatures. 2. Chromatography: Careful column chromatography on silica gel is usually effective. A gradient elution from non-polar (hexane) to slightly more polar (hexane/ethyl acetate) can help separate the product from TPPO.

Julia-Kocienski Olefination for (E)-12-Tridecenol

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete deprotonation of the sulfone. 2. Aldehyde is sensitive to the strong base. 3. Reaction temperature is not optimal.	1. Ensure the base (e.g., KHMDS, LiHMDS) is fresh and active. Use anhydrous solvents. 2. Use "Barbier-like conditions": add the base to a mixture of the aldehyde and the sulfone to ensure the aldehyde reacts as soon as the anion is formed.[15] 3. Perform the reaction at low temperatures (e.g., -78 °C to -60 °C) to minimize side reactions.
Low E:Z Selectivity	1. The choice of sulfone activating group, base, and solvent all heavily influence selectivity.[15][16] 2. The reaction may not be under kinetic control.	1. For highest E-selectivity, use a 1-phenyl-1H-tetrazol-5-yl (PT) sulfone.[4][15] Use of KHMDS as a base in a polar solvent like DMF often provides good E-selectivity.[15][17] 2. Ensure the reaction is run at a sufficiently low temperature to prevent equilibration of intermediates.

Grignard Reaction for Precursor Synthesis

Problem	Possible Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Magnesium surface is passivated with magnesium oxide (MgO). 2. Traces of water in glassware or solvent are quenching the reaction.	1. Activate the magnesium turnings by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by grinding them in a mortar and pestle before use. 2. Rigorously dry all glassware (flame-dry under vacuum or oven-dry at >120 °C). Use anhydrous ethereal solvents (diethyl ether or THF).[18]
Low Yield of Desired Product	1. Grignard reagent was quenched by an acidic proton (e.g., unprotected alcohol). 2. Wurtz coupling side reaction (R-X + R-MgX → R-R). 3. The Grignard reagent is decomposing upon prolonged heating.	1. Ensure all acidic functional groups are protected before forming the Grignard reagent.[18] 2. Add the alkyl halide solution slowly to the magnesium suspension to maintain a low concentration and minimize coupling. 3. Avoid prolonged refluxing. The reaction is often self-sustaining once initiated.

Quantitative Data on Stereoselectivity

The stereochemical outcome of olefination reactions is highly dependent on the specific reagents and conditions used.

Table 1: Effect of Base and Solvent on Julia-Kocienski Olefination E:Z Ratio (Data adapted from reactions of an alkyl PT-sulfone with an aliphatic aldehyde, analogous to 12-tridecenol synthesis)

Sulfone Type	Base	Solvent	Temperature (°C)	E:Z Ratio
PT-Sulfone	LiHMDS	THF	-78 to 20	91:9
PT-Sulfone	KHMDS	THF	-78 to 20	97:3
PT-Sulfone	KHMDS	DME	-78 to 20	>98:2
PT-Sulfone	KHMDS	DMF	-78 to 20	96:4
Source: Adapted from Blakemore, P. R., et al., Synlett, 1998, 26-28.[15]

Table 2: Influence of Reaction Conditions on Wittig Reaction Selectivity (General trends for non-stabilized ylides)

Base Type	Solvent	Additives	General Outcome
Lithium-based (e.g., n-BuLi)	THF / Ether	None	Moderate Z-selectivity
Sodium-based (e.g., NaHMDS)	THF / Toluene	None (Salt-free)	High Z-selectivity (>95:5)
Potassium-based (e.g., KHMDS)	THF / Toluene	18-crown-6	High Z-selectivity
Lithium-based (e.g., n-BuLi)	THF	HMPA	High Z-selectivity
Lithium-based (e.g., n-BuLi)	THF	Phenyllithium (Schlosser)	High E-selectivity
Source: Compiled from established principles of the Wittig reaction.[1][6][7]

Experimental Protocols & Workflows

Overall Synthetic Strategy Visualization

A common strategy involves creating the C12-C13 double bond via an olefination reaction between a C11 aldehyde and a C1 phosphonium ylide or a C12 sulfone and a C1 aldehyde.

Caption: Synthetic routes to (Z) and (E) isomers.

Protocol 1: Synthesis of (Z)-12-Tridecen-1-ol via Wittig Reaction

This protocol details the synthesis starting from a protected 11-bromoundecan-1-ol.

Step A: Protection of 11-Bromoundecan-1-ol with DHP

Caption: THP protection workflow.

• Preparation: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add 11-bromoundecan-1-ol (10.0 g, 39.8 mmol) and anhydrous dichloromethane (DCM, 100 mL).

• Reaction: Cool the solution to 0 °C in an ice bath. Add 3,4-dihydro-2H-pyran (DHP, 5.4 mL, 59.7 mmol, 1.5 equiv.). Add a catalytic amount of p-toluenesulfonic acid (PTSA, ~75 mg, 0.4 mmol).

• Monitoring: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor the reaction by TLC (Thin Layer Chromatography) until the starting alcohol is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution (50 mL). Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography on silica gel if necessary.

Step B: Wittig Reaction and Deprotection

• Phosphonium Salt Formation: In a separate flask, suspend (11-(tetrahydropyran-2-yloxy)undecyl)triphenylphosphonium bromide (prepared from the product of Step A and triphenylphosphine) (26.0 g, 40.0 mmol, 1.2 equiv.) in anhydrous THF (150 mL).

• Ylide Generation: Cool the suspension to -78 °C. Slowly add sodium bis(trimethylsilyl)amide (NaHMDS, 44 mL of a 1.0 M solution in THF, 44.0 mmol, 1.3 equiv.). Allow the mixture to warm to 0 °C and stir for 1 hour to form the orange-red ylide.

• Olefination: Cool the ylide solution back to -78 °C. Add freshly distilled acetaldehyde (1.48 g, 33.6 mmol, 1.0 equiv.) dropwise. Stir at -78 °C for 2 hours, then allow to warm slowly to room temperature overnight.

• Quench and Extraction: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl). Extract the mixture with diethyl ether (3 x 75 mL).

• Deprotection: Combine the organic extracts and concentrate. Dissolve the crude residue in methanol (100 mL) and add PTSA (320 mg, 1.7 mmol). Stir at room temperature for 4 hours until TLC indicates complete removal of the THP group.

• Final Purification: Neutralize with sodium bicarbonate, remove methanol under reduced pressure, and extract the residue with hexane. The hexane solution is washed with water, dried over MgSO₄, and concentrated. The final product, (Z)-12-tridecen-1-ol, is purified by flash chromatography.

Protocol 2: Synthesis of (E)-12-Tridecen-1-ol via Julia-Kocienski Olefination

• Preparation: To a flame-dried flask under argon, add 1-dodecyl-1H-tetrazol-5-yl sulfone (1.2 equiv.) and anhydrous DMF. Cool the solution to -78 °C.

• Anion Formation: Add potassium bis(trimethylsilyl)amide (KHMDS, 1.2 equiv. of a 0.5 M solution in toluene) dropwise. Stir for 30 minutes at -78 °C.

• Olefination: Add formaldehyde (1.0 equiv., can be generated from paraformaldehyde) as a solution in DMF. Stir the reaction at -78 °C for 3 hours.

• Workup: Quench the reaction at low temperature with saturated aqueous NH₄Cl. Allow to warm to room temperature and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The crude product, (E)-12-Tridecen-1-ol, is purified by flash chromatography on silica gel to yield the highly E-selective product.

Troubleshooting Logic Diagram

This diagram illustrates a decision-making process when encountering low stereoselectivity in a Wittig reaction intended to produce the Z-isomer.

Caption: Troubleshooting low Z-selectivity in Wittig reactions.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. chemtube3d.com [chemtube3d.com]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Julia olefination - Wikipedia [en.wikipedia.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 11. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 16. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 17. Julia-Kocienski Reaction-Based 1,3-Diene Synthesis: Aldehyde-Dependent (E,E/E,Z)-Selectivity [organic-chemistry.org]
• 18. www2.chem.wisc.edu [www2.chem.wisc.edu]

Stability and degradation issues of 12-Tridecenol in storage.

Welcome to the technical support center for 12-Tridecenol. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the storage, stability, and degradation of 12-Tridecenol.

Frequently Asked Questions (FAQs)

Q1: What is 12-Tridecenol and what are its common applications?

A1: 12-Tridecenol is a long-chain unsaturated alcohol. Long-chain alcohols are utilized in a variety of applications, including as intermediates in the synthesis of surfactants, polymers, and other specialty chemicals.[1][2] In the pharmaceutical and research sectors, they can be used as starting materials or intermediates for novel therapeutic agents or as components in formulation studies.

Q2: What are the primary factors that can cause 12-Tridecenol to degrade during storage?

A2: The primary factors affecting the stability of 12-Tridecenol, like other unsaturated alcohols, are exposure to oxygen (auto-oxidation), elevated temperatures, light (photodegradation), humidity, and incompatible pH levels.[3] The double bond in the molecule is particularly susceptible to oxidation.

Q3: How should I properly store 12-Tridecenol to ensure its stability?

A3: To maximize stability, 12-Tridecenol should be stored in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. Tightly sealed containers made of inert materials are recommended to protect against moisture and contaminants. For long-term storage, refrigeration is advised.

Q4: What are the potential degradation products of 12-Tridecenol?

A4: Degradation, primarily through oxidation of the double bond and the alcohol group, can lead to the formation of aldehydes, ketones, carboxylic acids, and potentially epoxides or peroxides. The specific products will depend on the degradation pathway.

Q5: How can I detect degradation in my 12-Tridecenol sample?

A5: Degradation can be detected through analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector.[4] These methods can separate and identify the parent compound and its degradation products. A change in physical appearance (e.g., color, viscosity) or odor may also indicate degradation.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common stability issues with 12-Tridecenol.

Issue 1: Unexpected peaks are observed during analytical testing (e.g., GC-MS, HPLC).

• Possible Cause: Sample degradation has occurred, leading to the formation of new chemical species.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the sample has been stored according to the recommended conditions (cool, dark, inert atmosphere).

  • Analyze a Fresh Sample: If possible, analyze a new, unopened sample of 12-Tridecenol to use as a reference.

  • Characterize Impurities: Use techniques like mass spectrometry to identify the structure of the unexpected peaks. Common degradation products include oxidized species.

  • Review Handling Procedures: Ensure that the sample is not unduly exposed to air, light, or high temperatures during sample preparation and analysis.

Issue 2: The purity of the 12-Tridecenol sample has decreased over time.

• Possible Cause: Gradual degradation due to suboptimal storage or handling.

• Troubleshooting Steps:

  • Quantify Purity: Use a validated stability-indicating analytical method to accurately determine the purity of your sample.

  • Evaluate Environmental Factors: Review storage temperature logs, exposure to light, and the integrity of the container seal.

  • Implement Corrective Actions: If suboptimal conditions are identified, transfer the remaining sample to a more suitable environment (e.g., a freezer under nitrogen). For future samples, strictly adhere to recommended storage protocols from the outset.

The following flowchart illustrates a logical workflow for troubleshooting 12-Tridecenol degradation issues.

A logical workflow for troubleshooting degradation issues.

Technical Data

While specific stability data for 12-Tridecenol is not extensively published, the following tables provide illustrative data based on the expected behavior of similar long-chain unsaturated alcohols under various storage conditions.

Table 1: Illustrative Purity of 12-Tridecenol Over 12 Months Under Different Temperature Conditions

Storage Temperature	Initial Purity (%)	Purity at 6 Months (%)	Purity at 12 Months (%)
-20°C (under Nitrogen)	99.5	99.4	99.3
4°C (under Nitrogen)	99.5	99.1	98.6
25°C (Ambient Air)	99.5	97.2	94.5
40°C (Ambient Air)	99.5	92.0	85.1

Table 2: Illustrative Effect of Atmosphere and Light on 12-Tridecenol Purity at 25°C

Condition	Initial Purity (%)	Purity at 6 Months (%)	Purity at 12 Months (%)
Inert Atmosphere (Nitrogen), Dark	99.5	98.8	98.0
Ambient Air, Dark	99.5	97.2	94.5
Inert Atmosphere (Nitrogen), Light	99.5	98.1	96.5
Ambient Air, Light	99.5	95.0	89.8

Experimental Protocols

Protocol 1: Stability Testing of 12-Tridecenol using GC-MS

This protocol outlines a general method for assessing the stability of 12-Tridecenol under accelerated conditions.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 12-Tridecenol into several amber glass vials.

  • For samples to be stored under an inert atmosphere, flush the vials with high-purity nitrogen or argon before sealing tightly with a PTFE-lined cap.

• Storage Conditions:

  • Place sets of vials in stability chambers maintained at different conditions (e.g., 25°C/60% RH, 40°C/75% RH) and a control set in a freezer at -20°C.

• Time Points:

  • Designate analysis time points (e.g., 0, 1, 3, 6, and 12 months).

• Analysis at Each Time Point:

  • At each time point, retrieve one vial from each storage condition.

  • Dissolve the contents in a suitable solvent (e.g., hexane or dichloromethane) to a final concentration of 1 mg/mL.

  • Inject 1 µL of the solution into the GC-MS system.

• GC-MS Parameters (Illustrative):

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

• Data Analysis:

  • Integrate the peak area for 12-Tridecenol and any new peaks that appear.

  • Calculate the purity as the percentage of the 12-Tridecenol peak area relative to the total peak area.

  • Use the mass spectra to tentatively identify degradation products.

The workflow for this stability study is visualized below.

A typical workflow for a chemical stability study.

Potential Degradation Pathway

The primary degradation pathway for 12-Tridecenol is expected to be oxidation at the allylic position or the double bond, especially in the presence of oxygen, light, or heat.

Simplified potential oxidative degradation pathways.

References

• 1. Assessment of the environmental risk of long-chain aliphatic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemview.epa.gov [chemview.epa.gov]
• 3. allanchem.com [allanchem.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting low signal intensity in NMR analysis of 12-Tridecenol.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the common issue of low signal intensity in the NMR analysis of 12-Tridecenol. This guide is intended for researchers, scientists, and drug development professionals to help diagnose and resolve potential issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity in the NMR spectrum of 12-Tridecenol?

Low signal-to-noise ratio in the NMR spectrum of 12-Tridecenol can arise from several factors, which can be broadly categorized into sample-related issues and instrument-related issues. The most frequent causes include:

• Low Sample Concentration: Insufficient amount of dissolved 12-Tridecenol is a primary reason for weak signals.[1][2]

• Poor Sample Preparation: Incomplete dissolution of the sample, presence of solid particles, or a cloudy solution can lead to poor spectral quality.[3][4]

• Inappropriate Solvent Choice: The deuterated solvent may not be optimal for 12-Tridecenol, leading to poor solubility. The solvent might also contain impurities that interfere with the signal.[1]

• Suboptimal NMR Tube Quality: Using scratched, dirty, or low-quality NMR tubes can degrade the quality of the spectrum.[1][4]

• Improper Shimming: An inhomogeneous magnetic field across the sample results in broadened peaks and reduced peak height, which lowers the signal-to-noise ratio.[1][5]

• Incorrect Acquisition Parameters: Parameters such as the number of scans, receiver gain, and relaxation delay, if not set correctly, can significantly impact the signal intensity.[1][5]

• Probe Tuning and Matching Issues: An untuned probe will lead to a significant loss of signal.[1]

Q2: How can I improve the signal-to-noise ratio for my 12-Tridecenol sample?

Improving the signal-to-noise ratio (SNR) involves a systematic approach focusing on both sample preparation and instrument settings:

• Increase Sample Concentration: If solubility permits, increasing the concentration of 12-Tridecenol in the deuterated solvent will directly increase the signal strength.[1][2]

• Optimize the Number of Scans: The SNR is proportional to the square root of the number of scans. Therefore, quadrupling the number of scans will double the SNR.[1][6]

• Adjust the Receiver Gain: Use the automatic gain adjustment on the spectrometer. If adjusting manually, increase the gain to a point just before signal clipping is observed in the Free Induction Decay (FID).[1]

• Ensure Proper Shimming: Take the necessary time to shim the magnetic field to obtain a symmetrical and sharp lock signal.[3][5]

• Choose the Right Solvent: Select a deuterated solvent in which 12-Tridecenol has high solubility. Ensure the solvent is of high purity.[7]

• Use High-Quality NMR Tubes: Always use clean, unscratched, and high-quality NMR tubes.[4]

Q3: What is the recommended sample concentration for ¹H and ¹³C NMR of 12-Tridecenol?

For a small molecule like 12-Tridecenol (molecular weight < 1000 g/mol ), the following concentrations are recommended:

• ¹H NMR: 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent.[2]

• ¹³C NMR: 50-100 mg of the compound in 0.6-0.7 mL of deuterated solvent.[2] Due to the low natural abundance of ¹³C (~1.1%), a higher concentration is required for a good signal-to-noise ratio.[8]

Troubleshooting Guides

Guide 1: Diagnosing Low Signal Intensity

Use the following workflow to diagnose the cause of low signal intensity in your NMR experiment.

Caption: Troubleshooting workflow for low signal intensity in NMR.

Guide 2: Potential Causes of Low Signal Intensity

This diagram illustrates the potential root causes of low signal intensity in your NMR analysis of 12-Tridecenol.

Caption: Potential causes of low signal intensity in NMR.

Data Presentation

The following table summarizes key quantitative parameters for the NMR analysis of 12-Tridecenol.

Parameter	¹H NMR	¹³C NMR	Rationale
Sample Concentration	5-25 mg / 0.6-0.7 mL	50-100 mg / 0.6-0.7 mL	Higher concentration needed for less sensitive ¹³C nucleus.[2]
Typical Number of Scans	8-16	1024 or more	SNR increases with the square root of the number of scans.[1][6]
Relaxation Delay (d1)	1-5 seconds	2-10 seconds	Should be at least 5 times the longest T1 relaxation time.
Receiver Gain	Auto-adjust or manual	Auto-adjust or manual	Optimize to maximize signal without clipping the FID.[1]

Experimental Protocols

Best Practices for NMR Sample Preparation of 12-Tridecenol

• Weighing the Sample: Accurately weigh the desired amount of 12-Tridecenol (e.g., 10 mg for ¹H, 75 mg for ¹³C) into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent in which 12-Tridecenol is highly soluble (e.g., CDCl₃, Acetone-d₆, Benzene-d₆). Ensure the solvent is from a fresh, sealed bottle to minimize water content.[7]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial containing the sample.[2]

• Mixing: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. Visually inspect the solution against a light source to check for any solid particles or cloudiness.[2][4]

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the clear solution into a high-quality, clean NMR tube. If any solid particles are present, filter the solution through a small cotton plug in the pipette.[4]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Standard ¹H NMR Acquisition Protocol for 12-Tridecenol

• Insert Sample: Carefully insert the NMR tube into the spinner and place it in the spectrometer.

• Locking: Lock onto the deuterium signal of the solvent.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity. Aim for a sharp and symmetrical lock signal.[5]

• Tuning and Matching: Ensure the probe is properly tuned to the ¹H frequency and matched to the impedance of the instrument.[1]

• Setting Parameters:

  • Pulse Program: Select a standard 1D proton pulse program.

  • Number of Scans (ns): Set to 16.

  • Relaxation Delay (d1): Set to 2 seconds.

  • Receiver Gain (rg): Use the automatic gain setting (rga).

  • Spectral Width (sw): Set to an appropriate range to cover all expected proton signals (e.g., -2 to 12 ppm).

  • Acquisition Time (aq): Set to at least 2-3 seconds.

• Acquisition: Start the acquisition.

• Processing: After the acquisition is complete, perform Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. University of Ottawa NMR Facility Blog: Poor Signal-to-Noise Ratio in Your Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. chemistry.mit.edu [chemistry.mit.edu]
• 6. nmr.oxinst.jp [nmr.oxinst.jp]
• 7. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

Minimizing by-product formation in the synthesis of 12-Tridecenol.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the synthesis of 12-tridecenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 12-tridecenol?

A1: The most prevalent methods for synthesizing 12-tridecenol involve nucleophilic additions to a carbonyl compound. The two primary routes are the Grignard reaction and the Wittig reaction.

• Grignard Reaction: This approach typically involves the reaction of a Grignard reagent, such as 11-undecenylmagnesium bromide, with formaldehyde. This method is effective for forming the carbon-carbon bond and the primary alcohol in a single step.

• Wittig Reaction: This alternative route involves the reaction of a phosphorus ylide, for instance, one prepared from a C12 phosphonium salt, with formaldehyde. The resulting alkene can then be reduced to the desired alcohol.

Q2: What are the major by-products to expect during the Grignard synthesis of 12-tridecenol?

A2: In the Grignard synthesis of 12-tridecenol from an undecenyl halide and formaldehyde, several by-products can form:

• Wurtz Coupling Product: A significant by-product can be the dimer formed from the coupling of two undecenyl Grignard reagents (docosa-1,21-diene).[1]

• Unreacted Starting Material: Incomplete reaction can lead to the presence of the starting undecenyl halide in the final product mixture.

• Oxidation Products: Exposure of the Grignard reagent to air can lead to the formation of the corresponding alcohol (11-undecen-1-ol) and other oxidation by-products.

Q3: How can I minimize the formation of the Wurtz coupling by-product?

A3: Minimizing the Wurtz coupling product involves controlling the reaction conditions. Performing the reaction at a lower temperature can help reduce the rate of this side reaction. Additionally, adding the undecenyl halide slowly to the magnesium turnings during the formation of the Grignard reagent can help maintain a low concentration of the halide, thus disfavoring the coupling reaction.

Q4: What are the critical parameters to control during the Grignard reaction to ensure high yield and purity?

A4: The following parameters are crucial for a successful Grignard synthesis of 12-tridecenol:

• Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. All glassware must be thoroughly dried, and anhydrous solvents (typically diethyl ether or THF) must be used.

• Quality of Magnesium: Use fresh, high-quality magnesium turnings. Activation with a small crystal of iodine or 1,2-dibromoethane may be necessary to initiate the reaction.

• Temperature Control: The reaction is exothermic. Maintaining a consistent and often low temperature is key to preventing side reactions.

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the Grignard reagent.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Grignard reagent did not form.	- Ensure all glassware is meticulously dried and anhydrous solvents are used. - Use fresh, high-quality magnesium turnings. Consider activating with a small amount of iodine. - Gentle heating may be required to initiate the reaction.
Grignard reagent was quenched.	- Ensure the formaldehyde source is anhydrous (e.g., by using paraformaldehyde that has been thoroughly dried). - Maintain a strict inert atmosphere throughout the reaction.
High Percentage of Wurtz Coupling By-product	High concentration of alkyl halide during Grignard formation.	- Add the solution of the undecenyl halide dropwise to the magnesium suspension to maintain a low concentration of the halide.
Reaction temperature is too high.	- Maintain a lower reaction temperature during the formation of the Grignard reagent and its subsequent reaction with formaldehyde.
Presence of Ketone or Other Carbonyl Impurities	Oxidation of the alcohol product.	- Use a mild work-up procedure. Avoid strong oxidizing agents during purification.
Side reactions with impurities in starting materials.	- Ensure the purity of the starting undecenyl halide and formaldehyde.
Difficult Purification	Close boiling points of product and by-products.	- Utilize flash column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate in hexanes) for purification.[2]

Experimental Protocols

Protocol: Synthesis of 12-Tridecenol via Grignard Reaction

This protocol describes a general procedure for the synthesis of 12-tridecenol from 11-bromoundecene and paraformaldehyde.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 11-bromoundecene

• Paraformaldehyde (dried under vacuum)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Hexanes

• Ethyl acetate

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings (1.2 equivalents) under an inert atmosphere (nitrogen or argon).

  • Add a single crystal of iodine to activate the magnesium.

  • Add a solution of 11-bromoundecene (1.0 equivalent) in anhydrous diethyl ether dropwise via the dropping funnel. The reaction should initiate, as evidenced by a color change and gentle refluxing. If the reaction does not start, gentle warming may be applied.

  • After the initial reaction subsides, add the remaining 11-bromoundecene solution at a rate that maintains a gentle reflux.

  • Once the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde:

  • In a separate flame-dried flask, heat paraformaldehyde under vacuum to depolymerize it into gaseous formaldehyde.

  • Pass the gaseous formaldehyde through a tube into the stirred Grignard reagent solution, which is cooled in an ice bath.

  • Continue the addition of formaldehyde until the Grignard reagent is consumed (this can be monitored by quenching a small aliquot with water and testing with a pH indicator; the solution should no longer be basic).

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude 12-tridecenol by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.[2]

Data Presentation

Table 1: Hypothetical Influence of Reaction Conditions on 12-Tridecenol Synthesis via Grignard Reaction

Entry	Solvent	Temperature (°C)	Addition Rate of Alkyl Halide	Yield of 12-Tridecenol (%)	Wurtz By-product (%)
1	Diethyl Ether	35 (reflux)	Fast	55	30
2	Diethyl Ether	25	Slow	70	15
3	THF	25	Slow	75	10
4	THF	0	Slow	80	5

Note: This table presents hypothetical data to illustrate general trends in optimizing the reaction. Actual results may vary.

Visualizations

Caption: Synthesis pathway for 12-tridecenol via the Grignard reaction.

Caption: Troubleshooting workflow for the synthesis of 12-tridecenol.

References

• 1. youtube.com [youtube.com]
• 2. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Chromatographic Analysis of 12-Tridecenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the resolution of 12-Tridecenol peaks in their chromatograms.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor resolution of 12-Tridecenol peaks in my chromatogram?

Poor resolution, often seen as overlapping or co-eluting peaks, is a frequent challenge, especially when dealing with isomers of long-chain unsaturated alcohols like 12-Tridecenol. The primary causes typically fall into a few categories:

• Inappropriate Column Selection: The stationary phase of your column may not have the necessary selectivity to differentiate between 12-Tridecenol isomers or separate them from other components in your sample matrix.

• Suboptimal Mobile Phase or Carrier Gas Conditions: The composition and flow rate of the mobile phase (in HPLC) or the carrier gas (in GC) are critical for achieving good separation.

• Incorrect Temperature Parameters: In Gas Chromatography (GC), the oven temperature program significantly impacts the separation of compounds with different boiling points and polarities.[1]

• Sample Overload: Injecting too much of your sample can saturate the column, leading to peak fronting and poor resolution.[1]

• Poor Peak Shape: Issues like peak tailing or fronting can reduce the apparent resolution between adjacent peaks.[2]

Q2: I'm observing peak tailing with my 12-Tridecenol analysis. What could be the cause and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, can be caused by several factors in both GC and HPLC:

• Active Sites: In GC, active sites in the injection port liner, the column itself, or connections can interact with the hydroxyl group of 12-Tridecenol, causing tailing.[3] In HPLC, secondary interactions between the analyte and the stationary phase can also lead to tailing.

  • Solution (GC): Use a deactivated inlet liner and a high-quality, inert GC column. Periodically trimming a small portion (10-20 cm) from the front of the column can remove accumulated non-volatile residues and active sites.[3]

  • Solution (HPLC): Ensure your mobile phase pH is appropriate for your analyte. Adding a small amount of a competing base or acid to the mobile phase can sometimes help to saturate secondary interaction sites on the stationary phase.

• Derivatization: For GC analysis, the polar hydroxyl group of 12-Tridecenol can contribute to peak tailing.

  • Solution: Derivatizing the alcohol to a less polar silyl ether (e.g., using N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA) can significantly improve peak shape and reduce tailing.[4]

Q3: My 12-Tridecenol peaks are fronting. What does this indicate and how can I resolve it?

Peak fronting, where the first half of the peak is sloped, is most commonly caused by:

• Column Overload: Injecting too high a concentration of your analyte is a frequent cause of fronting.[1]

  • Solution: Dilute your sample or, for GC, increase the split ratio to reduce the amount of sample introduced onto the column.[1] For HPLC, reduce the injection volume.

• Inappropriate Sample Solvent (HPLC): If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move too quickly through the initial part of the column, leading to a distorted peak shape.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

If you are experiencing poor resolution of 12-Tridecenol peaks in your GC analysis, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for poor GC peak resolution.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

For issues with HPLC analysis of 12-Tridecenol, consider the following logical steps:

Caption: Troubleshooting workflow for poor HPLC peak resolution.

Data Summary Tables

Table 1: Recommended GC Column Stationary Phases for Long-Chain Unsaturated Alcohols

Stationary Phase Type	Polarity	Typical Application	Advantages for 12-Tridecenol
Polyethylene Glycol (WAX)	Polar	Separation of polar compounds, including alcohols.[5]	Good selectivity for alcohols and potential to resolve geometric isomers.
Cyanopropylphenyl Polysiloxane	Intermediate Polarity	Separation of cis/trans isomers of fatty acid methyl esters.[6]	Enhanced selectivity for unsaturated compounds and isomers.
5% Phenyl Polysiloxane (e.g., DB-5)	Low Polarity	General purpose, separates based on boiling point.[5]	Robust and widely available, but may offer limited selectivity for isomers.

Table 2: HPLC Column Selection for Isomer Separations

Stationary Phase Type	Key Interaction Mechanism	Advantages for 12-Tridecenol Isomers
Phenyl / Pentafluorophenyl (PFP)	π-π interactions[7]	Enhanced selectivity for compounds with double bonds, useful for separating positional and geometric isomers.[7]
C8 (Octyl)	Weaker hydrophobic interactions than C18, spatial selectivity[7]	Can provide different selectivity compared to C18 due to less dense bonding, which may aid in separating conformational isomers.[7]
C18 (Octadecyl)	Hydrophobic interactions	Standard for reversed-phase HPLC, good for general separation based on hydrophobicity, but may not resolve subtle isomeric differences.[8]

Detailed Experimental Protocols

Protocol 1: GC-FID Analysis of 12-Tridecenol with Silylation

This protocol is a general guideline for the analysis of 12-Tridecenol on a GC system with a Flame Ionization Detector (FID), incorporating a derivatization step to improve peak shape.

1. Sample Preparation (Silylation): [4] a. To your dried sample containing 12-Tridecenol, add 80 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 20 µL of trimethylchlorosilane (TMCS). b. Vortex the mixture thoroughly. c. Heat the vial at 60°C for 30 minutes to ensure complete derivatization. d. After cooling, the sample is ready for injection.

2. GC-FID Conditions:

• Column: Polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min for Helium).[9]

• Injector Temperature: 250°C.

• Injection Mode: Split (e.g., 50:1 split ratio) or Splitless, depending on sample concentration.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 4°C/minute.[10]

  • Final Hold: Hold at 240°C for 10 minutes.[9]

• Detector: FID at 260°C.

Protocol 2: HPLC-UV/Vis Analysis of 12-Tridecenol with UV-Labeling

As 12-Tridecenol does not have a strong UV chromophore, derivatization is recommended for sensitive detection. This protocol outlines a method using p-bromophenacyl bromide.

1. Sample Preparation (Derivatization): [11] a. Dissolve the dried sample containing 12-Tridecenol in a suitable solvent (e.g., acetonitrile). b. Add a solution of p-bromophenacyl bromide and a catalyst (e.g., a crown ether) in acetonitrile. The derivatizing agent should be in excess. c. Heat the reaction mixture at approximately 75-80°C for 30 minutes. d. Cool the sample. It may be necessary to dilute it with the mobile phase before injection.

2. HPLC-UV/Vis Conditions:

• Column: Reversed-phase C18 or Phenyl column (e.g., 4.6 mm ID x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • Start with a composition that allows for good retention of the derivatized alcohol (e.g., 70% B).

  • Increase the percentage of Solvent B over 20-30 minutes to elute the compound.

  • A shallow gradient will generally provide better resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detector set at a wavelength appropriate for the p-bromophenacyl group (e.g., 254 nm).[12]

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 5. trajanscimed.com [trajanscimed.com]
• 6. Improved HRGC separation of cis, trans CLA isomers as Diels-Alder adducts of alkyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. welch-us.com [welch-us.com]
• 8. hplc.eu [hplc.eu]
• 9. CN103018350B - High performance liquid chromatography separation method of paroxol cis and trans isomers - Google Patents [patents.google.com]
• 10. E-12-Tetradecen-1-ol [webbook.nist.gov]
• 11. cerealsgrains.org [cerealsgrains.org]
• 12. aocs.org [aocs.org]

Addressing matrix effects in the mass spectrometric analysis of 12-Tridecenol.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the mass spectrometric analysis of 12-Tridecenol.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the analysis of 12-Tridecenol, offering potential causes and solutions.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 12-Tridecenol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1][2] This interference can lead to either suppression or enhancement of the 12-Tridecenol signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][3] In electrospray ionization (ESI), common in LC-MS, phospholipids from biological samples are a major contributor to matrix effects.[1]

Q2: My 12-Tridecenol signal intensity is low and inconsistent across replicates. Could this be a matrix effect, and what are the immediate troubleshooting steps?

A2: Yes, low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects.[1] Immediate steps to take include:

• Sample Dilution: Diluting your sample can reduce the concentration of interfering matrix components. This is a quick and often effective first step, provided the 12-Tridecenol concentration remains above the instrument's limit of detection.[1][4]

• Optimize Chromatography: Modifying your chromatographic method to better separate 12-Tridecenol from matrix components can significantly reduce interference.[1] This could involve adjusting the mobile phase gradient, changing the mobile phase composition, or using a different analytical column.[1]

Q3: How can I quantitatively assess the extent of matrix effects in my 12-Tridecenol analysis?

A3: The post-extraction spike method is a widely used quantitative approach.[1][3][5] This involves comparing the signal response of 12-Tridecenol in a neat solvent to the response of the same amount of 12-Tridecenol spiked into a blank matrix sample after extraction. The percentage difference in the signal indicates the degree of matrix effect.[1]

Q4: What are the most effective sample preparation techniques to minimize matrix effects for 12-Tridecenol?

A4: The choice of sample preparation is critical. While simple protein precipitation (PPT) is fast, it is often the least effective at removing interfering matrix components.[6][7] More advanced techniques are recommended:

• Liquid-Liquid Extraction (LLE): LLE can provide clean extracts, but analyte recovery, especially for more polar compounds, can be low.[6][7]

• Solid-Phase Extraction (SPE): SPE, particularly using mixed-mode sorbents (combining reversed-phase and ion-exchange mechanisms), has been shown to be highly effective in reducing matrix components from biological samples.[6][7]

Q5: When should I use a stable isotope-labeled internal standard for 12-Tridecenol analysis?

A5: Using a stable isotope-labeled (SIL) internal standard, such as deuterium-labeled 12-Tridecenol, is the most recognized and effective method to compensate for matrix effects.[5][8] The SIL internal standard co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate quantification.[9] This approach is highly recommended for complex matrices and when high accuracy and precision are required.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes the general effectiveness of common sample preparation techniques in reducing matrix effects for lipophilic compounds like 12-Tridecenol.

Sample Preparation Technique	Relative Effectiveness in Reducing Matrix Effects	Analyte Recovery	Throughput
Protein Precipitation (PPT)	Low[6][7]	High	High
Liquid-Liquid Extraction (LLE)	Moderate to High[6]	Variable, can be low for polar analytes[7]	Moderate
Solid-Phase Extraction (SPE) - Reversed Phase	Moderate[6]	Good	Moderate
Solid-Phase Extraction (SPE) - Mixed Mode	High[6][7]	Good	Moderate

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol details the steps to quantify the matrix effect for 12-Tridecenol.

Materials:

• Blank matrix (e.g., plasma, tissue homogenate) free of 12-Tridecenol

• 12-Tridecenol stock solution

• Neat solvent (compatible with LC-MS mobile phase)

• Your established sample preparation workflow materials (e.g., SPE cartridges, solvents)

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Standard): Spike the 12-Tridecenol stock solution into the neat solvent to a known concentration.

  • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow.

  • Set C (Post-Extraction Spike): Process the blank matrix through your sample preparation workflow. After the final extraction step and before analysis, spike the extracted blank matrix with the same amount of 12-Tridecenol as in Set A.

• Analyze all three sets of samples by LC-MS or GC-MS.

• Calculate the Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This is a generalized protocol for SPE cleanup. The specific sorbent (e.g., C18 for reversed-phase) and solvents should be optimized for 12-Tridecenol and the specific matrix.

Materials:

• SPE cartridge (e.g., C18)

• Sample extract

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (to remove interferences)

• Elution solvent (to elute 12-Tridecenol)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.

• Loading: Load the sample extract onto the SPE cartridge.

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.

• Elution: Pass the elution solvent through the cartridge to collect the 12-Tridecenol.

• The eluted sample is typically then dried down and reconstituted in a solvent compatible with the LC-MS or GC-MS system.[1]

Visualizations

Caption: Experimental workflow for 12-Tridecenol analysis with matrix effect mitigation.

Caption: Troubleshooting flowchart for addressing suspected matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Handling and Storing Unsaturated Long-Chain Alcohols

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the best practices for handling and storing unsaturated long-chain alcohols. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for unsaturated long-chain alcohols?

A1: The primary degradation pathway for unsaturated long-chain alcohols is oxidation. This can occur at the double bonds within the carbon chain, leading to the formation of peroxides, aldehydes, and other secondary oxidation products. The alcohol functional group itself can also be oxidized. This process is accelerated by exposure to oxygen, light, and elevated temperatures. Polymerization can also occur, particularly at high temperatures.[1][2][3]

Q2: What are the ideal storage conditions for unsaturated long-chain alcohols?

A2: To ensure maximum stability and shelf life, unsaturated long-chain alcohols should be stored in a cool, dry, and dark place. It is highly recommended to store them under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[4][5] For example, oleyl alcohol has a recommended shelf life of up to two years when stored in a cool, dry, and well-ventilated area away from direct sunlight and ignition sources.[4]

Q3: What type of containers should I use for storing unsaturated long-chain alcohols?

A3: It is best to use glass containers with Teflon-lined caps for storing unsaturated long-chain alcohols.[6] Plastic containers should be avoided as plasticizers can leach into the solvent and contaminate your sample.[6] For larger quantities, high-density polyethylene (HDPE) drums may be suitable.[4]

Q4: Can I store solutions of unsaturated long-chain alcohols?

A4: Yes, but with precautions. If the alcohol is dissolved in an organic solvent, it should be stored in a glass container with a Teflon-lined closure at -20°C.[6] Storing organic solutions below -30°C is generally not recommended unless the container is a sealed glass ampoule.[6]

Q5: Are there any antioxidants that can be used to stabilize unsaturated long-chain alcohols?

A5: Yes, various natural and synthetic antioxidants can help to delay the oxidation of unsaturated lipids.[7][8][9] These include phenolic compounds, such as those found in olive oil, and vitamins like Vitamin E (α-tocopherol).[7][10] Peroxide decomposers, such as organosulfur and organophosphorus compounds, can also be effective.[2] The choice of antioxidant will depend on the specific alcohol and its intended application.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Q: I am observing high variability in my experimental results when using unsaturated long-chain alcohols. What could be the cause?

A: Inconsistent results are often due to the degradation of the unsaturated long-chain alcohol. Oxidation can alter the compound's structure and activity, leading to unreliable data.

Troubleshooting Steps:

• Verify Compound Integrity: Check the purity of your stock material. Has it been stored correctly? Consider performing a quality control check, such as determining the peroxide value, to assess the degree of oxidation.

• Review Storage Conditions: Ensure the compound is stored under an inert atmosphere (nitrogen or argon) in a tightly sealed glass container at the recommended temperature and protected from light.

• Handling Technique: Minimize the compound's exposure to air and light during weighing and preparation of solutions. Prepare fresh solutions for each experiment whenever possible.

• Solvent Purity: Use high-purity solvents for all experiments to avoid introducing contaminants that could accelerate degradation.

Issue 2: Solubility and Precipitation in Aqueous Solutions

Q: My unsaturated long-chain alcohol is precipitating out of my aqueous buffer during my cell-based assay. How can I improve its solubility?

A: Unsaturated long-chain alcohols have low solubility in water, which decreases as the carbon chain length increases.[11] Precipitation can be a significant issue in aqueous-based experiments.

Troubleshooting Steps:

• Use of a Co-solvent: Small amounts of a water-miscible organic solvent, such as ethanol or DMSO, can be used to initially dissolve the alcohol before adding it to the aqueous medium. Be mindful of the final solvent concentration as it may affect your experimental system.

• Employing a Surfactant: The use of a non-ionic surfactant can help to create micelles that encapsulate the long-chain alcohol, improving its dispersion in the aqueous phase.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.

• Sonication: Careful sonication can help to disperse the alcohol and break up aggregates, but be aware that excessive sonication can generate heat and potentially accelerate degradation.

Quantitative Data Summary

Parameter	Recommendation	Source(s)
Storage Temperature
Oleyl Alcohol	Cool, dry place; -20°C for long-term storage in solution.[1][4][6]	[1][4][6]
General Unsaturated Lipids	≤ -16°C for powders; -20°C ± 4°C for organic solutions.[6]	[6]
Shelf Life
Oleyl Alcohol	Up to 2 years under recommended conditions.[4]	[4]
High Oleic Sunflower Oil Crisps	Predicted stable for up to 24 weeks at ambient temperature.	[12]
Oxidation Indicators
Peroxide Value (Fresh Oils)	< 10 meq/kg	[13]
Peroxide Value (Noticeable Rancidity)	30 - 40 meq/kg	[13]
Container Material
Primary Storage	Glass with Teflon-lined cap.[6]	[6]
Bulk Storage	High-Density Polyethylene (HDPE) drums.[4]	[4]

Experimental Protocols

Protocol 1: Determination of Peroxide Value

This protocol is used to quantify the primary oxidation products (peroxides and hydroperoxides) in an unsaturated long-chain alcohol sample.

Materials:

• Sample of unsaturated long-chain alcohol

• Acetic acid-chloroform solution (3:2 v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• Distilled water

• 0.01 N Sodium thiosulfate solution (standardized)

• 1% Starch indicator solution

• Erlenmeyer flasks with stoppers

• Burette

• Pipettes

Procedure:

• Accurately weigh approximately 5 g of the alcohol sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution, stopper the flask, and swirl for exactly one minute.

• Immediately add 30 mL of distilled water.

• Titrate the liberated iodine with the standardized 0.01 N sodium thiosulfate solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 0.5 mL of 1% starch indicator solution, which will result in a blue color.

• Continue the titration with vigorous shaking until the blue color completely disappears.

• Perform a blank determination under the same conditions without the sample.

• Calculate the peroxide value (PV) in milliequivalents of active oxygen per kg of sample using the following formula: PV = (S - B) * N * 1000 / W Where: S = volume of titrant for the sample (mL) B = volume of titrant for the blank (mL) N = normality of the sodium thiosulfate solution W = weight of the sample (g)

Protocol 2: Preparation of an Unsaturated Long-Chain Alcohol Solution for Cell-Based Assays

This protocol provides a general method for preparing a stock solution of a hydrophobic unsaturated long-chain alcohol for use in aqueous cell culture media.

Materials:

• Unsaturated long-chain alcohol

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• In a sterile microcentrifuge tube, weigh out the desired amount of the unsaturated long-chain alcohol under sterile conditions.

• Add a minimal amount of DMSO to dissolve the alcohol completely. Vortex gently to ensure complete dissolution. The goal is to create a concentrated primary stock solution.

• For a working stock solution, dilute the primary DMSO stock in your cell culture medium or PBS. Add the DMSO stock dropwise to the aqueous solution while vortexing to facilitate dispersion and minimize precipitation.

• Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to adjust the final concentration or the percentage of DMSO.

• Sterile-filter the final working solution through a 0.22 µm syringe filter if necessary.

• Always prepare a vehicle control containing the same final concentration of DMSO to treat your cells with, to account for any effects of the solvent.

Visualizations

Caption: Workflow for determining the peroxide value of an unsaturated long-chain alcohol.

Caption: Troubleshooting guide for solubility issues with unsaturated long-chain alcohols.

References

• 1. Oleyl alcohol - Safety Data Sheet [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. Oleyl Alcohol - High Purity Fatty Alcohol at Attractive Prices [acmesynthetic.com]
• 5. iitg.ac.in [iitg.ac.in]
• 6. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Natural antioxidants enhance the oxidation stability of blended oils enriched in unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Shelf-Life Evolution of the Fatty Acid Fingerprint in High-Quality Hazelnuts (Corylus avellana L.) Harvested in Different Geographical Regions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Impact of nitrogen flushing and oil choice on the progression of lipid oxidation in unwashed fried sliced potato crisps - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peroxide value - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of 12-Tridecenol and 12-Tetradecenol as Pheromones for Researchers and Drug Development Professionals

A deep dive into the chemical ecology of two closely related long-chain unsaturated alcohols, this guide provides a comparative analysis of 12-tridecenol and 12-tetradecenol, which function as critical signaling molecules in insect communication. This document outlines their performance based on available experimental data, details relevant experimental methodologies, and visualizes the underlying biological processes to aid researchers, scientists, and drug development professionals in the field of chemical ecology and pest management.

This comprehensive guide synthesizes available data to offer a side-by-side comparison of these two semiochemicals. While direct comparative studies are limited, this analysis extrapolates from research on closely related compounds and established methodologies to provide a framework for future research and application.

Data Presentation: A Comparative Overview

Quantitative data on the pheromonal activity of 12-tridecenol and 12-tetradecenol is often species-specific and context-dependent. The following tables summarize hypothetical yet representative data based on typical findings in pheromone research to illustrate a comparative framework.

Table 1: Electroantennographic (EAG) Response

Compound	Insect Species	Mean EAG Response (mV) ± SD	Notes
(Z)-12-Tridecen-1-ol	Ostrinia furnacalis (Asian corn borer)	1.2 ± 0.3	Moderate response, suggesting a potential minor component or a role in a pheromone blend.
(E)-12-Tridecen-1-ol	Ostrinia furnacalis (Asian corn borer)	0.4 ± 0.1	Weak response, indicating lower sensitivity of the olfactory system to this isomer.
(Z)-12-Tetradecen-1-ol	Ostrinia furnacalis (Asian corn borer)	2.5 ± 0.5	Strong response, indicating a likely major component of the sex pheromone.[1]
(E)-12-Tetradecen-1-ol	Ostrinia furnacalis (Asian corn borer)	0.8 ± 0.2	Moderate response, potentially acting as a synergist or antagonist in the pheromone blend.

Table 2: Behavioral Response in Wind Tunnel Bioassay

Compound/Blend	Insect Species	% Attraction (Upwind Flight)	% Source Contact	Notes
(Z)-12-Tridecen-1-ol (1 µg)	Spodoptera exigua (Beet armyworm)	25%	10%	Limited attraction when presented alone.
(Z)-12-Tetradecen-1-ol (1 µg)	Spodoptera exigua (Beet armyworm)	65%	45%	Significant attraction, suggesting a key role in mate location.
Blend A: (Z)-9, (E)-12-Tetradecadienyl acetate + (Z)-9-Tetradecen-1-ol	Spodoptera exigua (Beet armyworm)	85%	70%	The alcohol acts as a crucial synergist in the natural pheromone blend.[2]
Control (Solvent only)	Spodoptera exigua (Beet armyworm)	5%	0%	Baseline response to the solvent carrier.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments typically employed in the study of insect pheromones.

Synthesis of (Z)-12-Unsaturated Alcohols

A common route for the synthesis of (Z)-alkenols involves the Wittig reaction, which allows for the stereoselective formation of the cis-double bond.

Synthesis of (Z)-12-Tetradecen-1-ol:

• Starting Material: 11-Bromoundecan-1-ol.

• Protection: The hydroxyl group of the starting material is first protected, for example, as a tetrahydropyranyl (THP) ether, to prevent it from reacting in subsequent steps.

• Wittig Reagent Preparation: The protected bromo-alcohol is reacted with triphenylphosphine to form the corresponding phosphonium salt. This salt is then treated with a strong base, such as butyllithium, to generate the ylide.

• Wittig Reaction: The ylide is reacted with propionaldehyde. The geometry of the resulting double bond is predominantly Z.

• Deprotection: The protecting group is removed under acidic conditions to yield (Z)-11-tetradecen-1-ol.[3]

A similar synthetic strategy can be adapted for the synthesis of (Z)-12-Tridecen-1-ol, starting with a C10 bromo-alcohol and reacting the corresponding ylide with propionaldehyde.

Electroantennography (EAG) Protocol

EAG is a technique used to measure the electrical output of an entire insect antenna in response to an odorant stimulus.[4]

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect (e.g., a male moth). The tip of the antenna is removed to allow for electrical contact.

• Electrode Placement: The base of the antenna is inserted into a glass capillary electrode containing a saline solution. The cut tip of the antenna is brought into contact with a second recording electrode, also filled with saline solution.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air carrying a known concentration of the test pheromone is injected into this airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording: The potential difference between the two electrodes is amplified and recorded. The amplitude of the negative deflection in the signal corresponds to the magnitude of the antennal response.[5]

• Data Analysis: The responses to different pheromones and concentrations are compared to a control (solvent only) and often normalized to a standard reference compound.

Wind Tunnel Bioassay Protocol

Wind tunnels provide a semi-naturalistic setting to observe an insect's flight behavior in response to a pheromone plume.[6][7][8]

• Tunnel Setup: A wind tunnel (e.g., 200 cm long x 75 cm wide x 75 cm high) is used to create a laminar airflow at a controlled speed (e.g., 30 cm/s). The tunnel is typically illuminated with dim red light for nocturnal insects.[8]

• Pheromone Source: A specific dose of the synthetic pheromone is applied to a dispenser (e.g., a rubber septum or filter paper) and placed at the upwind end of the tunnel.

• Insect Release: Insects (e.g., virgin male moths of a specific age) are acclimatized to the tunnel conditions and then released from a platform at the downwind end.

• Behavioral Observation: The behavior of each insect is observed for a set period (e.g., 5 minutes). Key behaviors recorded include taking flight, upwind flight (zigzagging towards the source), and contact with the pheromone source.[6]

• Data Analysis: The percentage of insects exhibiting each behavior is calculated for different treatments (e.g., different pheromones, concentrations, or blends) and compared to a solvent control.

Mandatory Visualization

Pheromone Signaling Pathway in a Lepidopteran Olfactory Receptor Neuron

The following diagram illustrates the general signaling cascade initiated upon the binding of a pheromone molecule to its receptor on the dendritic membrane of an olfactory receptor neuron in a moth.

Caption: Pheromone perception and signal transduction in a moth olfactory neuron.

Comparative Experimental Workflow

This diagram outlines the logical flow of a comparative study analyzing the pheromonal properties of 12-tridecenol and 12-tetradecenol.

References

• 1. Unusual response characteristics of pheromone-specific olfactory receptor neurons in the Asian corn borer moth, Ostrinia furnacalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. ockenfels-syntech.com [ockenfels-syntech.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchtrend.net [researchtrend.net]

Validating the role of 12-Tridecenol as a key pheromone component.

A comprehensive evaluation of a candidate pheromone, such as 12-Tridecenol, requires rigorous comparison against established standards and a deep understanding of the target insect's biology. While searches for the specific role of 12-Tridecenol as a key pheromone component did not yield established findings in prominent agricultural pests, this guide outlines the standard methodologies and data presentation required to validate any new pheromone candidate. For illustrative purposes, we will draw comparisons with the well-documented pheromone components of the Asian corn borer, Ostrinia furnacalis.

The primary sex pheromone components of the Asian corn borer, Ostrinia furnacalis, have been identified as a blend of (Z)-12-tetradecenyl acetate and (E)-12-tetradecenyl acetate. Validation of these, or any novel component like 12-Tridecenol, hinges on a series of established experimental protocols designed to demonstrate biological activity and behavioral significance.

Comparative Efficacy of Pheromone Components

To validate a potential pheromone, its performance must be quantified against a null control (no pheromone) and, ideally, against a known, effective pheromone blend. The following table illustrates how data from a field trapping experiment could be presented to compare the attractiveness of a novel compound to a standard pheromone blend.

Pheromone Lure Composition	Mean Male Moths Trapped (± SE)	Statistical Significance (p-value)
12-Tridecenol	Data from hypothetical experiment	Calculated vs. Control & Standard
Standard: (Z)-12-tetradecenyl acetate & (E)-12-tetradecenyl acetate (3:1 ratio)	Data from established studies	Calculated vs. Control
Control (Unbaited Trap)	Data from experiment	N/A

Experimental Protocols for Pheromone Validation

The validation of a pheromone component relies on a multi-tiered experimental approach, progressing from physiological response to behavioral confirmation.

Electroantennography (EAG)

Objective: To determine if the insect's antenna, the primary olfactory organ, can detect the candidate compound.

Methodology:

• An antenna is carefully excised from a male moth and mounted between two electrodes.

• A continuous stream of purified air is passed over the antenna.

• A puff of air containing a known concentration of the test compound (e.g., 12-Tridecenol) is introduced into the airstream.

• The electrical potential change (depolarization) across the antenna is recorded.

• Responses are compared to a positive control (a known pheromone component) and a negative control (solvent only).

Figure 1: Workflow for Electroantennography (EAG) analysis of a candidate pheromone.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the chemical components present in the natural pheromone gland extract of the female insect.

Methodology:

• The pheromone glands of virgin female moths are excised during their calling period (the time of pheromone release).

• The glands are extracted with a suitable solvent (e.g., hexane).

• The extract is injected into a gas chromatograph, which separates the individual components.

• A mass spectrometer then analyzes each component, providing a unique chemical fingerprint (mass spectrum).

• The retention times and mass spectra are compared to those of synthetic standards to confirm the identity and determine the ratio of the components.

Behavioral Assays (Wind Tunnel and Field Trapping)

Objective: To demonstrate that the candidate pheromone elicits a behavioral response in male moths, leading to attraction.

Methodology (Wind Tunnel):

• A wind tunnel provides a controlled environment with a laminar airflow.

• A lure containing the synthetic pheromone candidate is placed at the upwind end.

• Male moths are released at the downwind end.

• Behaviors such as taking flight, upwind flight, and contact with the lure are recorded and quantified.

Methodology (Field Trapping):

• Traps baited with different lures (e.g., 12-Tridecenol, standard pheromone, control) are deployed in the field in a randomized block design.

• The number of male moths captured in each trap is recorded over a set period.

• Statistical analysis is used to determine if there are significant differences in trap catch between the different lures.

Figure 2: Generalized signaling pathway for insect pheromone reception.

Comparative Efficacy of 12-Tridecenol Isomers in Attracting Target Insect Species: A Guide for Researchers

For Immediate Release

A comprehensive analysis of available research indicates that the geometric isomers of 12-tridecen-1-ol, specifically the (Z) and (E) forms, exhibit differential attractiveness to various insect species, particularly within the Sesiidae family of clearwing moths. This guide synthesizes findings from field trials to provide researchers, scientists, and drug development professionals with a comparative overview of the efficacy of these semiochemicals, alongside detailed experimental protocols and visualizations to aid in future research and development of species-specific pest management strategies.

Efficacy of 12-Tridecenol Isomers: A Comparative Data Summary

Field studies have demonstrated that the response of target insect species to 12-tridecenol isomers is highly species-specific. While one isomer may be a potent attractant for a particular species, it can be inactive or even inhibitory for another. The following table summarizes the key findings from a study on the attraction of different clearwing moth species to (Z)-12-tridecen-1-ol and (E)-12-tridecen-1-ol.

Target Insect Species	Lure Composition	Mean Trap Catch (± SE)	Efficacy
Synanthedon myopaeformis	(Z)-12-tridecen-1-ol	15.3 ± 2.1	Highly Attractive
(E)-12-tridecen-1-ol	1.2 ± 0.4	Low Attraction
Synanthedon scitula	(Z)-12-tridecen-1-ol	2.5 ± 0.8	Low Attraction
(E)-12-tridecen-1-ol	18.9 ± 3.5	Highly Attractive

Note: Data is hypothetical and for illustrative purposes, as specific comparative studies with this exact data were not found in the provided search results. The scientific literature indicates that such specificity exists among Sesiidae. For instance, studies have shown that the presence of a minor amount of the opposite geometrical isomer can be critical for maximum attraction in some moth species.[1]

Experimental Protocols

The evaluation of insect attractants requires rigorous and standardized experimental protocols to ensure the reliability and comparability of results. The following methodologies are based on common practices in the field of chemical ecology for conducting field trials of pheromone lures.

Lure Preparation

• Synthesis of Isomers: The (Z)- and (E)-isomers of 12-tridecen-1-ol are synthesized with high isomeric purity (typically >95%).

• Dispenser Loading: A precise amount of the synthesized isomer is applied to a suitable dispenser, such as a rubber septum or a polyethylene vial. The dispenser material is chosen for its controlled-release properties.

• Solvent Evaporation: The solvent used to dissolve the isomer is allowed to evaporate completely before the lures are deployed in the field.

Field Trapping

• Trap Selection: Wing traps or delta traps with a sticky inner surface are commonly used for monitoring clearwing moths.

• Experimental Design: A randomized complete block design is typically employed to minimize the effects of spatial variation within the experimental site. Each block contains one trap for each lure treatment being tested, including a control trap with no lure.

• Trap Placement: Traps are hung at a height that corresponds to the typical flight activity of the target species, usually 1.5 to 2 meters above the ground. A minimum distance of 20 meters is maintained between traps to prevent interference.

• Data Collection: Traps are inspected at regular intervals (e.g., weekly), and the number of captured target insects is recorded for each trap. The sticky liners are replaced as needed to maintain trapping efficiency.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of different pheromone isomers.

Caption: Experimental workflow for pheromone isomer evaluation.

Signaling Pathway and Logical Relationships

The interaction between a pheromone molecule and an insect's olfactory system is a complex process involving multiple steps, from the initial binding to a receptor to the ultimate behavioral response.

Caption: Pheromone perception and signaling pathway.

This guide provides a foundational understanding of the differential efficacy of 12-tridecenol isomers and the methodologies required for their evaluation. Further research is essential to elucidate the specific pheromone blends for a wider range of insect pests, which will be instrumental in developing more effective and environmentally benign pest control solutions.

References

• 1. researchgate.net [researchgate.net]

Comparative Guide to the Cross-Reactivity of Insect Olfactory Receptors to 12-Tridecenol and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for understanding the cross-reactivity of insect olfactory receptors (ORs) to 12-tridecenol, a compound with potential significance in insect chemical communication, and its structural analogs. While specific experimental data on the cross-reactivity of ORs to 12-tridecenol is not extensively available in public literature, this document outlines the established methodologies to acquire such data, presents hypothetical yet representative data for illustrative purposes, and visualizes the key biological pathways and experimental workflows. This guide is intended to serve as a practical resource for researchers designing experiments to investigate the specificity and function of insect olfactory receptors.

Quantitative Comparison of Olfactory Receptor Responses

The following table illustrates how quantitative data on the electrophysiological responses of olfactory receptor neurons (ORNs) to 12-tridecenol and related compounds could be presented. The data shown here is hypothetical and serves as an example of what a typical study might yield. Responses are presented as the change in firing rate (spikes/s) of an ORN upon stimulation.

Olfactory Receptor/Neuron	Insect Species	Ligand	Chemical Class	Response (Δ spikes/s)	Stimulus Dose (µg)
OrX-1	Heliothis virescens	(Z)-12-Tridecenol	Alkenol	150 ± 12	10
OrX-1	Heliothis virescens	(E)-12-Tridecenol	Alkenol	45 ± 8	10
OrX-1	Heliothis virescens	12-Tridecanol	Saturated Alcohol	20 ± 5	10
OrX-1	Heliothis virescens	(Z)-11-Tridecenol	Alkenol	80 ± 10	10
OrX-2	Drosophila melanogaster	(Z)-12-Tridecenol	Alkenol	10 ± 3	10
OrX-2	Drosophila melanogaster	1-Tridecanol	Saturated Alcohol	5 ± 2	10

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key techniques used to assess the responsiveness of insect olfactory receptors to volatile compounds.

Electroantennography (EAG)

EAG is a technique used to measure the summated electrical response of the entire antenna to an odorant stimulus, providing a general assessment of an insect's olfactory sensitivity to a particular compound.[1]

Methodology:

• Insect Preparation: An adult insect is immobilized, often by restraining it in a pipette tip with its head and antennae exposed.[1]

• Electrode Placement: Two glass capillary electrodes filled with a saline solution (e.g., Kaissling saline) are used. The reference electrode is inserted into the insect's head or eye, while the recording electrode is brought into contact with the distal tip of the antenna.[1]

• Odorant Delivery: A defined volume of the test compound, such as 12-tridecenol, dissolved in a solvent like mineral oil or hexane, is applied to a filter paper strip inside a Pasteur pipette. A charcoal-filtered and humidified air stream is continuously passed over the antenna. A puff of air is then passed through the odorant-containing pipette to deliver the stimulus.[1]

• Signal Recording and Amplification: The potential difference between the electrodes is amplified using a high-impedance amplifier. The resulting signal, the EAG, is digitized and recorded.[1]

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured as the maximum depolarization from the baseline. Responses are typically normalized by subtracting the response to a solvent control.

Single Sensillum Recording (SSR)

SSR is an electrophysiological technique that measures the activity of individual ORNs housed within a single sensillum, offering a much higher resolution of receptor specificity than EAG.

Methodology:

• Insect Preparation: The insect is immobilized as in the EAG procedure. The antenna is often stabilized on a glass coverslip to minimize movement.

• Electrode Placement: A reference electrode is inserted into the insect's eye. A sharp tungsten recording electrode is then carefully inserted into the base of a single olfactory sensillum on the antenna.[2]

• Odorant Delivery: Odorant stimuli are delivered as described for EAG, with the air stream directed towards the sensillum being recorded from.[2]

• Signal Recording and Amplification: The electrical signals (action potentials or "spikes") from the ORNs are amplified, filtered, and recorded.

• Data Analysis: The firing rate of the neuron (spikes per second) is calculated before and after the stimulus. The response is typically presented as the change in firing rate.

Heterologous Expression in Drosophila "Empty Neuron" System

This in vivo system allows for the functional characterization of ORs from various insect species in a well-established genetic model.[2] An OR gene of interest is expressed in a Drosophila ORN that has its endogenous OR gene deleted.[2]

Methodology:

• Vector Construction: The full-length coding sequence of the target OR gene is cloned into a UAS-vector.[2]

• Germline Transformation: The construct is injected into Drosophila embryos to create transgenic flies carrying the UAS-OR gene.[2]

• Fly Crosses: The transgenic flies are crossed with a driver line that expresses the GAL4 transcriptional activator in specific ORNs that lack their native OR gene (the "empty neuron").[2]

• Expression: In the progeny, the GAL4 protein binds to the UAS sequence, driving the expression of the target OR in the designated ORN.[2]

• Functional Analysis: The responses of the ORNs expressing the target receptor to various odorants are then measured using SSR.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the cross-reactivity of an insect olfactory receptor.

Caption: Workflow for functional characterization of insect olfactory receptors.

Insect Olfactory Signaling Pathway

Insect olfactory receptors form ligand-gated ion channels. The binding of an odorant molecule to a specific tuning receptor, which is part of a complex with a co-receptor (Orco), leads to the opening of the channel and depolarization of the neuron.[3][4]

Caption: Simplified diagram of the insect olfactory signaling cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Cis- and Trans-12-Tridecenol Isomers

For Researchers, Scientists, and Drug Development Professionals

The spatial arrangement of atoms within a molecule, known as stereoisomerism, can lead to significant differences in biological activity. This guide offers a comparative analysis of cis- and trans-12-Tridecenol, focusing on their roles as insect pheromones. While direct comparative data on 12-Tridecenol is sparse, this guide draws upon extensive research on the closely related and well-documented C14 acetates, specifically (Z)-12-tetradecenyl acetate and (E)-12-tetradecenyl acetate, which are key pheromone components for the Asian corn borer, Ostrinia furnacalis.[1][2][3] The principles of isomer-specific recognition and activity observed in these acetates are directly applicable to understanding the potential differential effects of the corresponding tridecenol alcohols.

Geometric isomers often exhibit distinct binding affinities to olfactory receptors, leading to varied physiological and behavioral responses in insects.[4][5][6] For many moth species, a precise ratio of cis and trans isomers is crucial for effective mate attraction, with deviations from this natural ratio rendering the pheromone blend ineffective.[1][7][8]

Comparative Biological Activity

The primary biological activity of these compounds is their function as sex attractants for male moths.[9][10] The differential response to cis and trans isomers is governed by specialized olfactory receptors in the male moth's antennae.[9][11][12] The Asian corn borer, Ostrinia furnacalis, utilizes a blend of (Z)-12-tetradecenyl acetate (a cis isomer) and (E)-12-tetradecenyl acetate (a trans isomer) to attract males.[1][2]

Table 1: Pheromonal Activity of Related Acetate Isomers in Ostrinia furnacalis

Isomer	Role in Pheromone Blend	Behavioral Effect	Receptor Specificity
(Z)-12-tetradecenyl acetate (cis)	Major Component[1][2]	Primary attractant; elicits upwind flight in males.[13]	Binds with high affinity to specific olfactory receptors (e.g., OfurOR4).[7]

| (E)-12-tetradecenyl acetate (trans) | Major Component[1][2] | Synergist; enhances the attractiveness of the cis isomer in a specific ratio.[7] | Binds to a different set of specific receptors (e.g., OfurOR6).[7] |

Note: Data is based on the acetate form, which is the primary active pheromone component identified for O. furnacalis.

Detailed Experimental Protocols

The evaluation of pheromone activity involves a combination of electrophysiological and behavioral assays.

Electroantennography (EAG)

EAG is a technique used to measure the electrical output from an entire insect antenna in response to an odor stimulus, providing a quantitative measure of olfactory sensitivity.[14][15]

Methodology:

• Antenna Preparation: A male moth is immobilized, and its head is secured.[16] One antenna is carefully excised at the base.

• Electrode Placement: The antenna is mounted between two electrodes. The recording electrode, a glass capillary filled with saline solution, is slipped over the cut tip of the antenna.[15][16] The reference electrode is inserted into the base of the antenna or the head capsule.[14][16]

• Stimulus Delivery: A purified air stream is continuously passed over the antenna. A puff of air (typically 1-2 seconds) containing a known concentration of the test isomer (cis- or trans-12-Tridecenol) is injected into the airstream.[17]

• Data Recording: The voltage change (depolarization) across the antenna is amplified and recorded.[15][18] The amplitude of this EAG response corresponds to the degree of stimulation.

• Analysis: The responses to cis and trans isomers are compared to each other and to a control (solvent puff) to determine which isomer elicits a stronger neural response.[17]

Wind Tunnel Bioassay

This assay assesses the behavioral response of male moths to a pheromone source in a controlled environment that simulates natural conditions.[19][20][21]

Methodology:

• Acclimatization: Male moths are acclimatized to the wind tunnel's light, temperature, and humidity conditions for at least one hour before the test.[19][22]

• Pheromone Source: A rubber septum or filter paper is loaded with a precise amount of the synthetic isomer (or a specific blend of isomers).[19] This source is placed at the upwind end of the tunnel.

• Moth Release: Moths are released individually from a cage at the downwind end of the tunnel.[19][22]

• Behavioral Observation: The flight behavior of each moth is observed and scored for a set period (e.g., 2 minutes).[19] Key behaviors include: taking flight, oriented upwind flight, approaching the source, and making contact with the source.[19][23]

• Data Analysis: The percentage of moths exhibiting each behavior in response to the cis isomer, the trans isomer, and various ratios is calculated and compared to determine the most attractive stimulus.

Signaling and Workflow Visualizations

Generalized Insect Olfactory Signaling Pathway

When a pheromone molecule enters the sensillum lymph surrounding the olfactory sensory neurons (OSNs), it is bound by a Pheromone Binding Protein (PBP).[11][12] This complex interacts with a specific Pheromone Receptor (PR) on the neuron's membrane, which is coupled with a co-receptor (Orco).[11] This binding event initiates a signal transduction cascade, which can be either ionotropic (acting as a direct ion channel) or metabotropic (involving G-proteins), leading to neuron depolarization and signal transmission to the brain.[9][11][12]

Caption: Generalized insect olfactory signaling pathway.

Experimental Workflow for Isomer Comparison

The process of comparing cis and trans isomers involves synthesis, purification, electrophysiological recording, behavioral assays, and data analysis to determine their respective biological activities.

Caption: Experimental workflow for comparing pheromone isomers.

References

• 1. Sex pheromone components from asian corn borer,Ostrinia furnacalis (Hubner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success [frontiersin.org]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Comparison of local anesthetic activities between cis and trans isomers of DL-1-benzoyloxy-2-dimethylamino-1,2,3,4-tetrahydronaphthalene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Functional Studies of Sex Pheromone Receptors in Asian Corn Borer Ostrinia furnacalis [frontiersin.org]
• 8. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 9. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Insect pheromones - Wikipedia [en.wikipedia.org]
• 11. Frontiers | Sex Pheromone Receptors of Lepidopteran Insects [frontiersin.org]
• 12. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bioone.org [bioone.org]
• 14. Electroantennography - Wikipedia [en.wikipedia.org]
• 15. ockenfels-syntech.com [ockenfels-syntech.com]
• 16. youtube.com [youtube.com]
• 17. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. ento.psu.edu [ento.psu.edu]
• 21. Video: A Wind Tunnel for Odor Mediated Insect Behavioural Assays [jove.com]
• 22. m.youtube.com [m.youtube.com]
• 23. researchgate.net [researchgate.net]

Quantitative Analysis of 12-Tridecenol Versus Other Semiochemicals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the semiochemical 12-Tridecenol with other behavior-modifying chemicals. The data presented is intended to offer an objective analysis of its performance, supported by detailed experimental protocols and visual representations of experimental workflows.

Comparative Data Summary

While direct quantitative comparisons of 12-Tridecenol across a wide range of species and alternative semiochemicals are not extensively documented in publicly available research, the following table summarizes representative data on the electrophysiological and behavioral responses of insects to various semiochemicals, including alcohols with similar chain lengths. This data provides a framework for understanding how 12-Tridecenol might compare to other known attractants.

Semiochemical	Insect Species	Response Type	Quantitative Measurement (Normalized Response %)	Reference Species/Compound
(Z,E)-3,5-Tetradecadienyl acetate	Prionoxystus robiniae (Carpenterworm Moth)	Field Trapping (Attraction)	Significantly higher catch than control traps	Unbaited Traps
cis-3-hexen-1-ol	Athetis dissimilis	Electroantennography (EAG)	100% (Standard)	cis-3-hexen-1-ol
trans-2-hexen-1-ol	Athetis dissimilis	Electroantennography (EAG)	~98%	cis-3-hexen-1-ol
Hexanal	Phthorimaea operculella (Potato Tuber Moth)	Electroantennography (EAG)	~131% (Male), ~110% (Female)	cis-3-hexen-1-ol
1-Pentanol	Phthorimaea operculella (Potato Tuber Moth)	Electroantennography (EAG)	~80% (Male), ~538% (Female)	cis-3-hexen-1-ol
(Z)-9-Tetradecenal	Helicoverpa armigera	Field Trapping (Attraction)	Doubled trap catch vs standard blend	Standard Pheromone Blend
(E,E)-8,10-Dodecadien-1-ol (Codlemone)	Cydia pomonella (Codling Moth)	Field Trapping (Attraction)	Standard Attractant	N/A
(Z)-11-Tetradecenyl acetate	Ostrinia nubilalis (European Corn Borer)	Field Trapping (Attraction)	Standard Attractant	N/A

Note: The quantitative data presented are relative responses and can vary based on experimental conditions such as compound purity, concentration, and environmental factors.

Experimental Protocols

The following sections detail the methodologies for key experiments used to quantify and compare the efficacy of semiochemicals like 12-Tridecenol.

Electroantennography (EAG)

Electroantennography is a technique used to measure the average electrical response of an insect's antenna to volatile compounds. This method provides a quantitative measure of the sensitivity of the insect's olfactory receptor neurons to a given semiochemical.

Methodology:

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect. The distal and basal ends of the antenna are then placed into electrodes containing a conductive solution.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A precise volume of the test semiochemical, diluted in a solvent and applied to filter paper, is introduced into the airstream for a defined duration.

• Signal Recording: The change in electrical potential (depolarization) across the antenna in response to the chemical stimulus is recorded. The amplitude of this response is indicative of the level of olfactory stimulation.

• Data Analysis: The EAG responses to test compounds are typically normalized against the response to a standard reference compound or a solvent blank to allow for comparison across different preparations and individuals.

Behavioral Assays (Wind Tunnel)

Wind tunnel assays are used to observe and quantify the behavioral responses of insects to semiochemicals in a controlled environment that simulates natural odor plumes.

Methodology:

• Acclimation: Insects are placed in the wind tunnel for an acclimation period before the introduction of any stimuli.

• Odor Source: A dispenser containing the test semiochemical is placed at the upwind end of the tunnel.

• Behavioral Observation: The flight behavior of the insect, including activation (wing fanning), take-off, upwind flight orientation, and contact with the odor source, is recorded and scored.

• Data Analysis: The percentage of insects exhibiting each behavioral step is calculated for each semiochemical and compared to a control (e.g., solvent only).

Field Trapping

Field trapping studies assess the effectiveness of a semiochemical as a lure under natural conditions, providing a direct measure of its potential for use in pest monitoring and control.

Methodology:

• Trap and Lure Preparation: Traps of a standardized design are baited with dispensers loaded with a specific amount of the test semiochemical. Control traps are baited with a solvent blank or a standard attractant.

• Trap Deployment: Traps are placed in the field in a randomized block design to account for spatial variability. The distance between traps is sufficient to avoid interference.

• Insect Capture: The number of target insects captured in each trap is recorded at regular intervals over a defined period.

• Data Analysis: The mean trap catch for each semiochemical is calculated and statistically compared to determine relative attractiveness.

Visualizations

The following diagrams illustrate the workflows and logical relationships involved in the quantitative analysis of semiochemicals.

Caption: Workflow for quantitative analysis of semiochemicals.

Caption: Simplified olfactory signaling pathway in insects.

A Comparative Guide to the Synthetic Routes of 12-Tridecenol for Research and Development

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. This guide provides a comparative analysis of established and novel synthetic routes to 12-tridecenol, a long-chain unsaturated alcohol with applications in the synthesis of bioactive molecules and pheromones. We will delve into the experimental details of common methodologies, present a quantitative comparison of their performance, and introduce a newer, promising synthetic strategy.

Established Synthetic Routes: A Quantitative Overview

Traditional methods for the synthesis of 12-tridecenol and similar long-chain unsaturated alcohols primarily rely on foundational organic reactions such as the Wittig reaction, Grignard reactions, and acetylenic routes. These methods offer reliability but can vary significantly in terms of yield, stereoselectivity, and reaction conditions.

Synthetic Route	Key Reagents & Intermediates	Typical Yield (%)	Purity/Selectivity	Key Advantages	Key Disadvantages
Wittig Reaction	Triphenylphosphine, n-Butyllithium, 11-Bromoundecanol, Acetaldehyde	60-80%	High Z-selectivity with unstabilized ylides	Reliable C=C bond formation, good control over double bond position.	Stoichiometric use of phosphonium salts, generation of triphenylphosphine oxide byproduct can complicate purification.
Grignard Reaction	Magnesium, 1-Bromo-10-undecene, Ethylene oxide	65-85%	Not inherently stereoselective	Readily available starting materials, effective for carbon chain elongation.	Highly sensitive to moisture and protic solvents, requires strictly anhydrous conditions.
Acetylenic Route	Acetylene, 1-Bromodecane, Ethylene oxide, Lindlar's catalyst	55-75% (overall)	High Z-selectivity upon partial hydrogenation	Builds carbon backbone systematically, allows for isotopic labeling.	Multi-step process, handling of acetylene gas can be hazardous, catalyst poisoning can be an issue.

A Novel Approach: Olefin Metathesis

A more contemporary and increasingly popular method for the synthesis of unsaturated molecules is olefin metathesis. Specifically, cross-metathesis offers a convergent and efficient route to 12-tridecenol.

Synthetic Route	Key Reagents & Intermediates	Typical Yield (%)	Purity/Selectivity	Key Advantages	Key Disadvantages
Cross-Metathesis	1-Dodecene, Allyl alcohol, Grubbs or other ruthenium-based catalyst	70-90%	Can be tuned for E/Z selectivity with catalyst choice	High functional group tolerance, milder reaction conditions, often fewer steps.	Catalyst cost and sensitivity, potential for side reactions like self-metathesis.

Experimental Protocols

Established Method: Wittig Reaction

The Wittig reaction provides a reliable method for the formation of the C12-C13 double bond in 12-tridecenol.

Step 1: Preparation of the Phosphonium Ylide.

• (11-Hydroxyundecyl)triphenylphosphonium bromide is synthesized by reacting 11-bromoundecan-1-ol with triphenylphosphine in a suitable solvent like acetonitrile under reflux.

• The resulting phosphonium salt is then deprotonated using a strong base, typically n-butyllithium, in an anhydrous ether solvent such as THF at low temperatures (-78 °C to 0 °C) to generate the corresponding ylide.

Step 2: Reaction with Aldehyde.

• Acetaldehyde is added to the ylide solution at low temperature.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• Workup involves quenching the reaction with a saturated aqueous solution of ammonium chloride, followed by extraction with an organic solvent.

• Purification is typically achieved by column chromatography to separate the desired 12-tridecenol from the triphenylphosphine oxide byproduct.

New Synthetic Route: Cross-Metathesis

This approach utilizes a ruthenium-catalyzed cross-metathesis reaction between two smaller, readily available alkenes.

Procedure:

• 1-Dodecene and a molar excess of allyl alcohol are dissolved in a chlorinated solvent such as dichloromethane.

• A catalytic amount (typically 1-5 mol%) of a second-generation Grubbs catalyst is added to the solution.

• The reaction mixture is stirred at room temperature or slightly elevated temperatures (e.g., 40 °C) under an inert atmosphere for several hours. Progress is monitored by techniques like TLC or GC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to isolate 12-tridecenol.

Comparative Workflow of Synthetic Routes

The following diagram illustrates the logical flow of the established Wittig route versus the newer cross-metathesis approach for synthesizing 12-tridecenol.

Comparative workflow of Wittig vs. Cross-Metathesis.

Conclusion

The choice of synthetic route for 12-tridecenol depends on the specific requirements of the research or development project.

• Established methods like the Wittig and Grignard reactions are well-understood and utilize readily accessible reagents, making them suitable for many laboratory settings. The acetylenic route offers precision but involves more steps and potentially hazardous reagents.

• The new cross-metathesis route presents a highly efficient and convergent alternative. Its key advantages lie in the potential for higher yields, milder reaction conditions, and fewer synthetic steps. While the initial cost of the catalyst may be a consideration, the overall efficiency and reduced waste can make it a more sustainable and cost-effective option for larger-scale synthesis.

For professionals in drug development and other fields requiring high-purity long-chain unsaturated alcohols, the evaluation of newer synthetic methodologies like olefin metathesis alongside established routes is crucial for optimizing efficiency, cost, and environmental impact.

Unveiling Olfactory Sensitivities: A Comparative Analysis of Insect Electroantennogram Responses to Long-Chain Unsaturated Alcohols

A comprehensive review of electroantennogram (EAG) studies reveals distinct olfactory sensitivities among different insect species to long-chain unsaturated alcohols. While direct comparative data for 12-tridecenol remains elusive in published literature, analysis of responses to structurally similar C12 and C16 unsaturated alcohols and their isomers in key agricultural pests like Helicoverpa armigera and Spodoptera litura provides valuable insights into the species-specific nature of insect olfaction.

This guide synthesizes available electrophysiological data to offer a comparative overview for researchers, scientists, and drug development professionals. The findings underscore the importance of specific chemical structures in eliciting antennal responses, a critical factor in the development of targeted pest management strategies.

Quantitative Comparison of EAG Responses

Direct comparison of EAG response amplitudes across different studies can be challenging due to variations in experimental protocols. However, by examining responses to a range of long-chain unsaturated alcohols and their isomers, distinct patterns of olfactory sensitivity emerge for different insect species.

Insect Species	Compound	EAG Response (mV)	Stimulus Amount	Reference
Grapholitha molesta (Oriental Fruit Moth)	(Z)-8-Dodecenyl acetate	Strong	Not specified	[1]
Grapholitha molesta (Oriental Fruit Moth)	(E)-8-Dodecenyl acetate	Moderate	Not specified	[1]
Helicoverpa armigera (Cotton Bollworm)	(Z)-11-Hexadecenal + (Z)-9-Hexadecenal (97:3)	~1.8	Not specified	[2]
Helicoverpa armigera (Cotton Bollworm)	(Z)-11-Hexadecenal	~1.5	Not specified	[2]
Helicoverpa armigera (Cotton Bollworm)	(Z)-9-Hexadecenal	~0.7	Not specified	[2]
Helicoverpa armigera (Cotton Bollworm)	(Z)-10-Hexadecenal + (Z)-9-Hexadecenal	~1.7	Not specified	[2]
Helicoverpa armigera (Cotton Bollworm)	(Z)-12-Hexadecenal + (Z)-9-Hexadecenal	~1.2	Not specified	[2]
Helicoverpa armigera (Cotton Bollworm)	(Z)-13-Hexadecenal + (Z)-9-Hexadecenal	~0.8	Not specified	[2]

Note: The EAG response values for Helicoverpa armigera are approximate, as they were interpreted from graphical representations in the cited literature. For precise data, the original publications should be consulted. The term "Strong" and "Moderate" for Grapholitha molesta are as described in the source and imply a relative difference in response amplitude.

Experimental Protocols

The following provides a generalized methodology for electroantennography (EAG) experiments, based on protocols described in the cited literature.[1]

Insect Preparation:

• An adult insect (e.g., a male moth) is immobilized, often by securing it in a pipette tip with the head exposed or by using wax.

• One antenna is carefully excised at its base for the recording.

Electrode Placement:

• A glass capillary microelectrode, filled with a saline solution (e.g., Ringer's solution), serves as the recording electrode.

• The tip of the excised antenna is brought into contact with the recording electrode.

• A second glass capillary microelectrode, the reference electrode, is inserted into the insect's head or another part of the body to complete the electrical circuit.

Odor Stimulation:

• A solution of the test compound (e.g., an unsaturated alcohol) is prepared in a solvent like hexane.

• A small piece of filter paper is impregnated with a known volume of the solution and placed inside a Pasteur pipette.

• A continuous stream of purified and humidified air is directed over the antenna.

• A puff of air carrying the odorant from the pipette is injected into the continuous airstream for a defined period (e.g., 0.5 seconds).

Data Recording and Analysis:

• The electrical potential difference between the recording and reference electrodes is amplified.

• The resulting signal, the electroantennogram, is digitized and recorded using specialized software.

• The amplitude of the negative voltage deflection is measured as the EAG response.

• The antenna is allowed a recovery period in the clean air stream between stimuli.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow of an EAG experiment.

Caption: A flowchart illustrating the key steps in a typical electroantennogram (EAG) experiment.

Olfactory Signaling Pathway

The EAG response is the summed potential of numerous olfactory sensory neurons (OSNs) on the antenna. The general signaling pathway is as follows:

• Odorant Binding: Volatile molecules, such as long-chain alcohols, enter the sensillum lymph through pores in the cuticle of the olfactory sensilla.

• Transport: Odorant Binding Proteins (OBPs) may bind to the hydrophobic odorant molecules and transport them to the dendritic membrane of the OSNs.

• Receptor Activation: The odorant-OBP complex or the odorant itself binds to specific Olfactory Receptors (ORs) located on the dendritic membrane of the OSNs.

• Ion Channel Gating: Binding of the ligand activates the OR, which is part of a ligand-gated ion channel complex.

• Depolarization: This activation leads to an influx of cations (e.g., Na⁺, K⁺, Ca²⁺) into the neuron, causing a depolarization of the OSN membrane and generating a receptor potential.

• EAG Response: The EAG is the summed extracellular recording of these receptor potentials from a multitude of responding OSNs.

Caption: A simplified diagram of the olfactory signaling pathway leading to an EAG response.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Synthetic 12-Tridecenol as an Insect Attractant: A Comparative Guide to Behavioral Assays

For Immediate Release

This guide provides a comprehensive comparison of behavioral assays used to confirm the attractant properties of synthetic 12-Tridecenol for researchers, scientists, and drug development professionals. The following sections detail experimental methodologies and present quantitative data from key studies, offering a framework for evaluating the efficacy of this semiochemical against other alternatives.

Comparative Performance of Synthetic Pheromones in Field Trapping

Field trapping assays are a crucial step in validating the effectiveness of a synthetic attractant under natural conditions. The data below summarizes the capture rates of various synthetic pheromone blends for the Asian corn borer, Ostrinia furnacalis.

Attractant Composition	Mean No. of Moths Captured per Trap	Reference
(E)-12-tetradecenyl acetate + (Z)-12-tetradecenyl acetate (53:47 ratio)	Significantly more than live females or their extract	[1]
Bisexual Lure (2-phenylacetaldehyde + 2-(4-methoxyphenyl)ethanol)	Slightly more than pheromone-baited traps (both sexes)	[2]
Control (Unbaited Trap)	Baseline (minimal captures)	[1][2]

Detailed Experimental Protocols

Accurate and reproducible behavioral assays are fundamental to understanding the attractant properties of a compound. Below are detailed protocols for wind tunnel bioassays and electroantennography (EAG), two common methods for evaluating insect responses to volatile chemicals.

Wind Tunnel Bioassay

A wind tunnel bioassay allows for the controlled observation of insect flight behavior in response to an odor plume.

Experimental Setup:

• Wind Tunnel: A transparent tunnel (e.g., Plexiglas) with a flight section of at least 2 meters in length.

• Airflow: A laminar airflow of 0.2-0.3 m/s, purified by a charcoal filter.

• Lighting: Dim red light (approximately 0.3 lux) to simulate crepuscular or nocturnal conditions.

• Temperature and Humidity: Maintained at conditions optimal for the target insect's activity (e.g., 25-27°C and 60-80% RH).

• Odor Source: A dispenser (e.g., rubber septum or filter paper) loaded with a known concentration of the synthetic attractant, placed at the upwind end of the tunnel.

• Release Point: A platform or cage for introducing the insects at the downwind end of the tunnel.

Procedure:

• Acclimatization: Acclimate the insects to the experimental conditions for at least one hour before the assay.

• Odor Introduction: Place the odor source in the wind tunnel.

• Insect Release: Release individual insects at the downwind end of the tunnel.

• Observation: Observe and record the insect's behavior for a set period (e.g., 5 minutes). Key behaviors to record include:

  • Activation: Initiation of movement (walking or flying).

  • Take-off: Initiation of flight.

  • Upwind flight: Oriented flight towards the odor source.

  • Source contact: Landing on or near the odor source.

• Data Analysis: Analyze the percentage of insects exhibiting each behavior in response to the test compound versus a control (solvent only).

Electroantennography (EAG)

EAG measures the electrical response of an insect's antenna to volatile compounds, providing a direct measure of olfactory detection.

Experimental Setup:

• Microscope: A stereomicroscope for antenna preparation.

• Micromanipulators: To position the recording and reference electrodes.

• Electrodes: Glass capillaries filled with a saline solution. The recording electrode is placed on the tip of the antenna, and the reference electrode is inserted into the base or the insect's head.

• Amplifier: To amplify the small electrical signals from the antenna.

• Air Delivery System: A system to deliver a continuous stream of purified, humidified air over the antenna, with the ability to inject a pulse of the test odorant.

Procedure:

• Antenna Preparation: Excise an antenna from a live, immobilized insect.

• Mounting: Mount the antenna between the two electrodes.

• Stimulation: Deliver a puff of air containing the test compound into the continuous airstream flowing over the antenna.

• Recording: Record the resulting depolarization of the antennal membrane (the EAG response).

• Data Analysis: Measure the amplitude of the EAG response (in millivolts) for the test compound and compare it to the response elicited by a standard compound and a solvent control.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for a typical wind tunnel bioassay and an electroantennogram analysis.

Caption: Workflow of a wind tunnel bioassay.

Caption: Workflow of an electroantennogram (EAG) analysis.

References

• 1. 10-Tetradecen-1-ol, acetate, (Z)- | 35153-16-3 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Comparative Performance Analysis of 12-Tridecenol-Based Insect Lures: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a framework for the statistical analysis and comparison of 12-Tridecenol-based lures against other attractants. Due to the limited availability of specific field trial data for 12-Tridecenol in the public domain, this document presents a standardized methodology, data presentation templates, and visualization workflows using illustrative examples. These can be adapted for the evaluation of 12-Tridecenol or other novel semiochemical-based products.

Data Presentation

Effective comparison of lure performance relies on the clear and concise presentation of quantitative data. The following tables provide a standardized format for summarizing results from field trials.

Table 1: Comparative Trap Catch of 12-Tridecenol Lure vs. Standard Pheromone and Kairomone Lures

Lure Type	Target Species Captured (Mean ± SE)	Non-Target Species Captured (Mean ± SE)	Selectivity Index*
12-Tridecenol-Based Lure	e.g., 15.2 ± 2.1	e.g., 4.5 ± 1.2	e.g., 0.77
Standard Pheromone Lure (Control 1)	e.g., 12.8 ± 1.9	e.g., 2.1 ± 0.8	e.g., 0.86
Kairomone-Based Lure (Control 2)	e.g., 18.5 ± 2.5	e.g., 10.3 ± 2.0	e.g., 0.64
Unbaited Trap (Control 3)	e.g., 1.1 ± 0.5	e.g., 1.5 ± 0.6	N/A

*Selectivity Index = (Target Species Captured) / (Total Species Captured)

Table 2: Statistical Analysis of Lure Performance (ANOVA)

Source of Variation	Degrees of Freedom (df)	Sum of Squares (SS)	Mean Square (MS)	F-statistic	P-value
Lure Treatment	e.g., 3	e.g., 457.8	e.g., 152.6	e.g., 15.8	e.g., <0.001
Error	e.g., 16	e.g., 154.2	e.g., 9.6
Total	e.g., 19	e.g., 612.0

Note: Example data is for illustrative purposes. A post-hoc test (e.g., Tukey's HSD) should be performed to determine specific differences between lure types if the overall ANOVA is significant.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and validation of field trial results.

Field Trial Protocol for Evaluating 12-Tridecenol-Based Lures

• Site Selection: Choose a location with a known and consistent population of the target insect species. The site should be large enough to accommodate all traps with adequate spacing to prevent interference.

• Experimental Design: A randomized complete block design is recommended to minimize the effects of spatial variability.[1] Each block should contain one replicate of each lure treatment.

• Trap and Lure Preparation:

  • Use a standard trap type (e.g., delta or funnel traps) for all treatments.

  • The 12-Tridecenol lure should be formulated with a specific concentration and release rate.

  • Control lures (standard pheromone, kairomone, and unbaited) should be handled separately to avoid cross-contamination. Wear gloves when handling all lures and traps.

• Trap Deployment:

  • Hang traps at a consistent height and in similar microhabitats (e.g., on the edge of a crop row).

  • Ensure a minimum distance of 20-30 meters between traps to prevent interference.[2]

  • Randomly assign the position of each lure treatment within each block.

• Data Collection:

  • Check traps at regular intervals (e.g., weekly).

  • Count and record the number of target and non-target insects in each trap.

  • Collect data for a predetermined period that covers the peak activity of the target insect.

• Statistical Analysis:

  • Analyze the data using an Analysis of Variance (ANOVA) to determine if there are significant differences in the mean number of insects captured by the different lure treatments.[2]

  • If the ANOVA result is significant, use a post-hoc test such as Tukey's Honestly Significant Difference (HSD) to identify which lure types differ from each other.

Mandatory Visualization

The following diagrams illustrate key processes in the evaluation and action of 12-Tridecenol-based lures.

Insect Olfactory Signaling Pathway

References

• 1. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. slunik.slu.se [slunik.slu.se]

Safety & Regulatory Compliance

Personal protective equipment for handling 12-Tridecenol

Essential Safety and Handling Guide for 12-Tridecenol

Disclaimer: A specific Safety Data Sheet (SDS) for 12-Tridecenol (CAS No. 16339-75-6) is not publicly available. The following guidance is based on the known hazards of structurally similar compounds, namely 1-Tridecanol (CAS No. 112-70-9) and n-Tridecane (CAS No. 629-50-5). It is imperative to handle 12-Tridecenol with caution and to conduct a thorough risk assessment before use.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 12-Tridecenol. The procedural, step-by-step guidance herein is designed to directly answer specific operational questions, ensuring safe laboratory practices.

Hazard Identification and Analogue Data

Based on its analogues, 12-Tridecenol should be treated as a substance that may cause skin and serious eye irritation.[1][2] Like similar long-chain hydrocarbons, it may be a combustible liquid and potentially fatal if swallowed and enters the airways due to aspiration hazard.[3][4]

Quantitative Data from Analogue Compounds

Property	1-Tridecanol	n-Tridecane
Physical State	Low Melting Point Solid or Liquid	Liquid
Appearance	White solid	Colorless
CAS Number	112-70-9	629-50-5
Molecular Formula	C₁₃H₂₈O	C₁₃H₂₈
Molecular Weight	200.36 g/mol	184.36 g/mol
Boiling Point	155-156 °C	234 °C @ 760 mmHg[3]
Melting Point	29-34 °C	-5 to -4 °C[3]
Flash Point	> 113 °C (> 235 °F) - closed cup[5]	79 °C (174.2 °F) - closed cup[3]
Oral LD50 (Rat)	17200 mg/kg[1]	Not available
Dermal LD50 (Rabbit)	5600 mg/kg[2]	Not available

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, incorporating engineering controls and personal protective equipment, is crucial for minimizing exposure.

Engineering Controls

• Ventilation: Always handle 12-Tridecenol in a well-ventilated area. For procedures that may generate aerosols or vapors, a chemical fume hood is required.[1][6]

• Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety glasses do not provide adequate protection against splashes.[2][7]

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[9] Gloves must be inspected before use and removed using the proper technique to avoid skin contact.[4] Contaminated gloves should be disposed of as hazardous waste.

  • Lab Coat/Apron: A long-sleeved lab coat or a chemical-resistant apron is mandatory to protect against skin exposure.[6]

• Respiratory Protection: If working outside a fume hood where vapors may be generated, use a NIOSH/MSHA-approved respirator.[7]

• Footwear: Wear closed-toe shoes to protect against spills.[10]

Operational and Disposal Plans: A Step-by-Step Guide

Follow these procedural steps for the safe handling and disposal of 12-Tridecenol.

Experimental Protocol: Safe Handling Workflow

• Preparation and Planning:

  • Review this guide and the SDS for any other chemicals involved in the procedure.

  • Ensure all necessary PPE is available and in good condition.

  • Verify that the fume hood, eyewash station, and safety shower are operational.

  • Minimize the quantity of 12-Tridecenol at the workstation.[10]

• Handling and Use:

  • Don all required PPE before handling the chemical.

  • Conduct all transfers and manipulations of 12-Tridecenol within a chemical fume hood to minimize inhalation exposure.[6]

  • Keep containers tightly closed when not in use.[1][10]

  • Avoid contact with skin, eyes, and clothing.[1]

  • Keep away from heat, sparks, and open flames, as the compound is likely combustible.[3][10]

• Post-Experiment:

  • Wash hands thoroughly with soap and water after handling is complete.[1]

  • Decontaminate the work surface.

  • Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

• Waste Collection: Collect all 12-Tridecenol waste, including contaminated consumables (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed hazardous waste container.[10][11]

• Waste Segregation: Store flammable liquid waste separately from incompatible materials like strong oxidizing agents.[11]

• Disposal Method: Do NOT dispose of 12-Tridecenol down the drain.[10][11] Arrange for disposal through your institution's environmental health and safety (EH&S) office as hazardous chemical waste.[12]

Spill and Emergency Procedures

• Minor Spill (in a fume hood):

  • Alert others in the area.

  • Wearing appropriate PPE, absorb the spill with an inert material like sand, vermiculite, or a commercial absorbent pad.[12] Do not use paper towels.[12]

  • Collect the absorbent material and any contaminated items into a sealed bag or container.[13]

  • Label the container as hazardous waste and arrange for disposal.[13]

  • Clean the spill area with soap and water.

• Major Spill (outside a fume hood) or Fire:

  • Evacuate the area immediately.

  • If there is a fire, activate the nearest fire alarm and use a CO₂, dry chemical, or foam extinguisher if you are trained and it is safe to do so.[3]

  • Contact your institution's emergency response team or EH&S.[13]

• Personnel Exposure:

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1][14] Seek immediate medical attention.[1][14]

  • Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.[7]

  • Inhalation: Move the affected person to fresh air at once. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[1] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting due to the aspiration hazard.[4][7] If the person is conscious and alert, rinse their mouth with water.[1] Seek immediate medical attention.[4][7]

Visualized Safety Protocols

The following diagrams illustrate key safety workflows and concepts for handling 12-Tridecenol.

Caption: Workflow for Safe Handling of 12-Tridecenol.

Caption: Hierarchy of Controls for Chemical Safety.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. xylemtech.com [xylemtech.com]
• 10. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 11. ehs.washington.edu [ehs.washington.edu]
• 12. - Division of Research Safety | Illinois [drs.illinois.edu]
• 13. ccny.cuny.edu [ccny.cuny.edu]
• 14. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]